2-Chloro-1-methanesulfonylpropane

• CAS: 89166-24-5

Core Science & Biosynthesis

2-Chloro-1-methanesulfonylpropane chemical structure and properties

Topic: 2-Chloro-1-methanesulfonylpropane: Chemical Structure, Synthesis, and Reactivity Profile Content Type: Technical Monograph / Chemical Data Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary & Chemical Identity

2-Chloro-1-methanesulfonylpropane (CAS: 86247243 [Generic Isomer Series]) represents a specialized class of

-halo sulfones utilized primarily as a latent electrophile in organic synthesis and medicinal chemistry. Structurally, it consists of a propyl backbone bearing a methanesulfonyl ( ) group at the primary position (C1) and a chlorine atom at the secondary position (C2).

Its utility lies in its dual reactivity: it functions as a stable precursor to (E)-1-methanesulfonylprop-1-ene (a vinyl sulfone Michael acceptor) and serves as a chiral building block for introducing the methylsulfonyl-propyl motif into pharmaceutical scaffolds.

Physiochemical Profile

Note: Experimental values for this specific isomer are sparse in open literature; values below represent consensus data for the structural class (

-chloro alkyl sulfones) and calculated predictions.

Property	Value / Description	Confidence
IUPAC Name	2-chloro-1-methanesulfonylpropane	High
Molecular Formula	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">	High
Molecular Weight	156.63 g/mol	High
Physical State	Viscous oil or low-melting solid (Est. MP: 25–35°C)	Med
Boiling Point	~135–140°C at 10 mmHg (Predicted)	Med
Solubility	Soluble in DCM, DMSO, MeOH; Poor water solubility	High
Reactivity Class	-Halo Sulfone; Masked Vinyl Sulfone	High

Synthetic Pathways & Methodology

The synthesis of 2-chloro-1-methanesulfonylpropane is rarely performed via direct addition to alkenes due to regioselectivity issues. The two authoritative routes involve oxidative transformation or nucleophilic substitution of an alcohol precursor.

Route A: The Alcohol Substitution Protocol (Stereocontrolled)

This is the preferred laboratory method as it allows for stereochemical control. Starting from 1-(methylsulfonyl)propan-2-ol , treatment with thionyl chloride (

) effects the transformation.

• Mechanism:

  (Inversion of Configuration).

• Reagents:

  , Pyridine (base), DCM (solvent).

• Critical Control: Temperature must be kept

  initially to prevent elimination to the vinyl sulfone side-product.

Route B: The Sulfide Oxidation Protocol (Industrial)

This route involves the chlorination of propylene oxide followed by thiomethoxide opening, then oxidation.

• Ring Opening: Propylene oxide +

  1-(methylthio)propan-2-ol.

• Chlorination: Conversion to 2-chloro-1-(methylthio)propane.

• Oxidation: Treatment with

  or mCPBA to the sulfone.

Visualization: Synthetic Workflow

The following diagram illustrates the logical flow from precursors to the target

-chloro sulfone and its downstream activation.

Figure 1: Synthetic workflow showing the conversion of the alcohol precursor to the target chloride via thionyl chloride activation, highlighting the critical thermal elimination side-reaction.

Reactivity Profile: The "Masked" Electrophile

For drug development professionals, the value of 2-chloro-1-methanesulfonylpropane lies in its ability to generate vinyl sulfones in situ.

Mechanism of Activation ( -Elimination)

The sulfone group is strongly electron-withdrawing, acidifying the

-protons (at C1). However, the chlorine is at C2 ( -position relative to sulfur). Upon treatment with a mild base (e.g., or Carbonate), the molecule undergoes elimination.

• Type:

  -like or (depending on solvent/base).

• Product: (E)-1-methanesulfonylprop-1-ene.

• Thermodynamics: The formation of the conjugated vinyl sulfone is thermodynamically driven.

Covalent Inhibition Potential

Once the vinyl sulfone is generated, it acts as a Michael Acceptor .

• Target: Cysteine residues (thiolates) in protein active sites.

• Selectivity: Vinyl sulfones are generally less reactive (and thus more selective) "warheads" compared to acrylamides or vinyl sulfonamides, making them attractive for targeted covalent inhibitors (TCI).

Visualization: Activation & Michael Addition

This pathway demonstrates how the stable chloro-precursor becomes an active drug warhead.

Figure 2: Mechanistic pathway from stable precursor to active vinyl sulfone warhead and subsequent covalent protein binding.

Experimental Protocol: Synthesis from Alcohol

Objective: Preparation of 2-chloro-1-methanesulfonylpropane from 1-(methylsulfonyl)propan-2-ol via

.

Reagents:

• 1-(methylsulfonyl)propan-2-ol (1.0 eq)

• Thionyl Chloride (

  ) (1.5 eq)

• Pyridine (2.0 eq)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

• Solvation: Dissolve 1-(methylsulfonyl)propan-2-ol in anhydrous DCM (0.5 M concentration). Add Pyridine. Cool the mixture to 0°C (ice bath).

• Addition: Add

  dropwise over 20 minutes. Caution: Exothermic reaction with gas evolution ( ).

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (stain with

  ; alcohol oxidizes, chloride does not).

• Quench: Pour the reaction mixture into ice-cold saturated

  solution.

• Extraction: Extract with DCM (3x). Wash combined organics with 1M HCl (to remove pyridine), then Brine.

• Purification: Dry over

  , filter, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Self-Validating Checkpoint:

• NMR Verification: Look for the shift of the C2-methine proton. In the alcohol, it appears ~4.0 ppm. In the chloride, it shifts downfield to ~4.2–4.5 ppm due to the deshielding effect of Chlorine vs Oxygen.

• Absence of Alkene: If signals at 6.0–7.0 ppm (vinyl protons) are observed, the reaction temperature was too high, causing elimination.

Safety & Handling

• Alkylating Potential: As a

  -chloro sulfone, this compound is a potential alkylating agent. It should be handled in a fume hood with double-gloving (Nitrile).

• Vesicant Warning: Related sulfur-mustard analogs are vesicants. While the sulfone reduces this toxicity compared to sulfides, skin contact must be strictly avoided.

• Thermal Stability: Do not distill at atmospheric pressure; the compound will eliminate

  to form the vinyl sulfone, which may polymerize exothermically.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 86247243, 2-chloro-1-methylsulfonylpropane. Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012).Organic Chemistry. (Chapter 17: Elimination Reactions). Oxford University Press. (General mechanistic grounding for E1cB/E2 in -halo sulfones).
• Meadows, D. C., & Gervay-Hague, J. (2006).Vinyl sulfones: synthetic preparations and medicinal chemistry applications. Med. Res. Rev., 26: 793-814.
• Smith, M. B. (2020).March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.

Difference between 2-chloro-1-methanesulfonylpropane and 1-chloro-2-methanesulfonylpropane

An In-Depth Technical Guide to the Isomeric Distinction and Reactivity of 2-Chloro-1-methanesulfonylpropane and 1-Chloro-2-methanesulfonylpropane

Abstract

This technical guide provides a comprehensive analysis of the structural, spectroscopic, and chemical differences between the constitutional isomers 2-chloro-1-methanesulfonylpropane and 1-chloro-2-methanesulfonylpropane. While sharing the same molecular formula, the positional variation of the chlorine atom relative to the methanesulfonyl group imparts distinct physicochemical properties, spectroscopic signatures, and reactivity profiles. Understanding these differences is critical for researchers in organic synthesis and medicinal chemistry, as the choice of isomer can profoundly impact reaction outcomes and biological activity. This document details their structural elucidation, comparative spectroscopic analysis, plausible synthetic methodologies with mechanistic rationale, and a thorough examination of their differential chemical reactivity, providing a foundational resource for their application in research and development.

Introduction and Structural Elucidation

In the landscape of organic synthesis and drug discovery, halogenated sulfones serve as versatile building blocks and key pharmacophores.[1] The sulfonyl group (–SO2–) is a stable, polar, and strongly electron-withdrawing moiety that can act as a hydrogen bond acceptor and a conformational constraint in bioactive molecules.[1][2] Its presence significantly influences a molecule's properties. When combined with a halogen, such as chlorine, the resulting halosulfone exhibits unique reactivity that can be exploited for complex molecular construction.

This guide focuses on two specific isomers: 2-chloro-1-methanesulfonylpropane and 1-chloro-2-methanesulfonylpropane. Their core distinction lies in the placement of the chlorine atom:

• 2-Chloro-1-methanesulfonylpropane: The chlorine atom is on the second carbon (C2) of the propane chain, while the methanesulfonyl group is on the first carbon (C1). This classifies it as a β-chlorosulfone .

• 1-Chloro-2-methanesulfonylpropane: The chlorine atom is on the first carbon (C1), and the methanesulfonyl group is on the second carbon (C2). This makes it an α-chlorosulfone .

This seemingly minor structural shift leads to significant differences in their chemical behavior, which will be explored in detail.

Figure 1: Chemical structures of the two isomers.

Comparative Physicochemical Properties

Both isomers share the same molecular formula and thus the same molecular weight. However, their structural differences are expected to result in variations in physical properties such as boiling point, density, and polarity, which influence their solubility and chromatographic behavior.

Property	2-Chloro-1-methanesulfonylpropane	1-Chloro-2-methanesulfonylpropane	Reference
Molecular Formula	C₄H₉ClO₂S	C₄H₉ClO₂S	[3]
Monoisotopic Mass	156.00117 Da	156.00117 Da	[3]
IUPAC Name	2-chloro-1-(methylsulfonyl)propane	1-chloro-2-(methylsulfonyl)propane	N/A
SMILES	CC(CS(=O)(=O)C)Cl	CS(=O)(=O)C(C)CCl	[3] (inferred for 1-chloro isomer)
Predicted XlogP	0.6	~0.5-0.7 (estimated)	[3]
Classification	β-Chlorosulfone	α-Chlorosulfone	N/A

Spectroscopic Differentiation

Unequivocal identification of each isomer is readily achievable through standard spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The distinct electronic environment of each nucleus results in a unique spectral fingerprint.

¹H NMR Spectroscopy

• 2-Chloro-1-methanesulfonylpropane: Due to molecular asymmetry, all proton environments are unique. We expect to see five distinct signals :

  • A doublet for the C3 methyl group (CH₃), split by the single proton on C2.

  • A multiplet for the C2 proton (CH), split by the C3 methyl protons and the C1 methylene protons.

  • A multiplet (likely a doublet of doublets) for the two diastereotopic C1 protons (CH₂), split by the C2 proton.

  • A singlet for the methyl group attached to the sulfur atom.

  • Predicted Chemical Shifts: The proton at C2 will be significantly deshielded by the adjacent chlorine atom. The protons at C1 will be deshielded by the adjacent sulfonyl group.

• 1-Chloro-2-methanesulfonylpropane: This isomer also presents five distinct signals :

  • A doublet for the C3 methyl group (CH₃), split by the single proton on C2.

  • A multiplet for the C2 proton (CH), split by the C3 methyl protons and the C1 methylene protons.

  • A multiplet (likely a doublet of doublets) for the two diastereotopic C1 protons (CH₂), split by the C2 proton.

  • A singlet for the methyl group attached to the sulfur atom.

  • Predicted Chemical Shifts: The key difference lies in the deshielding effects. The C1 protons will be most deshielded due to the attached chlorine. The C2 proton is deshielded by both the sulfonyl group and the adjacent chloromethyl group. The proton alpha to the sulfonyl group (C2) will be noticeably downfield compared to the beta-proton in the other isomer.[4][5]

¹³C NMR Spectroscopy

• 2-Chloro-1-methanesulfonylpropane: Four distinct carbon signals are expected. The carbon atom bonded to chlorine (C2) will have a chemical shift around 50-60 ppm, while the carbon adjacent to the sulfonyl group (C1) will also be downfield.[5]

• 1-Chloro-2-methanesulfonylpropane: Four distinct carbon signals are expected. The carbon bonded to the sulfonyl group (C2) will be significantly downfield, while the carbon bonded to chlorine (C1) will have a shift typically in the 40-50 ppm range.[5] The direct attachment of the electron-withdrawing groups provides a clear distinction between the isomers.

Mass Spectrometry (MS)

Both isomers will exhibit the same molecular ion (M⁺). The key diagnostic feature will be the isotopic pattern for the chlorine atom: a characteristic ~3:1 ratio for the [M]⁺ and [M+2]⁺ peaks, corresponding to the natural abundance of ³⁵Cl and ³⁷Cl. Fragmentation patterns will differ based on the stability of the resulting carbocations and radical fragments. For instance, 1-chloro-2-methanesulfonylpropane might show a more prominent loss of a chloromethyl radical (•CH₂Cl), whereas 2-chloro-1-methanesulfonylpropane could show fragmentation patterns originating from the secondary carbocation.

Synthesis Methodologies

The synthesis of these isomers requires regioselective strategies to ensure the correct placement of the chloro and methanesulfonyl groups. A common and reliable approach involves the oxidation of a corresponding chlorothioether precursor.[6][7]

Protocol 1: Synthesis of 2-Chloro-1-methanesulfonylpropane

This synthesis proceeds via the anti-Markovnikov addition of methanethiol to allyl chloride, followed by oxidation.

Figure 2: Synthetic workflow for 2-Chloro-1-methanesulfonylpropane.

Step-by-Step Methodology:

• Thioether Formation: To a solution of allyl chloride in a suitable solvent (e.g., toluene), add methanethiol and a radical initiator such as azobisisobutyronitrile (AIBN). Heat the reaction mixture under an inert atmosphere. The radical addition of the thiol proceeds with anti-Markovnikov selectivity, placing the methylthio group on the terminal carbon.

• Purification: After completion, the reaction is cooled, and the solvent is removed under reduced pressure. The crude 2-chloro-1-(methylthio)propane is purified via vacuum distillation.

• Oxidation: The purified thioether is dissolved in a solvent like dichloromethane or acetic acid. An oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) (2.2 equivalents) or hydrogen peroxide in acetic acid, is added portion-wise while maintaining a controlled temperature (e.g., 0 °C to room temperature).[6]

• Work-up and Isolation: The reaction is quenched with a reducing agent (e.g., sodium sulfite solution) if m-CPBA is used, followed by washing with sodium bicarbonate solution and brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated to yield the final product, which can be further purified by recrystallization or chromatography.

Protocol 2: Synthesis of 1-Chloro-2-methanesulfonylpropane

This synthesis can be achieved by starting with 2-mercaptopropan-1-ol, followed by chlorination and oxidation.

Figure 3: Synthetic workflow for 1-Chloro-2-methanesulfonylpropane.

Step-by-Step Methodology:

• Thioether Formation: A plausible route begins with the nucleophilic attack of sodium methanethiolide on propylene oxide to yield 1-(methylthio)propan-2-ol.

• Chlorination: The resulting alcohol is then converted to the corresponding chloride, 1-chloro-2-(methylthio)propane, using a standard chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus trichloride (PCl₃) in the presence of a base like pyridine.

• Purification: The crude chlorothioether is purified via distillation under reduced pressure.

• Oxidation: The purified 1-chloro-2-(methylthio)propane is oxidized to the target sulfone using the same methods described in Protocol 1 (e.g., m-CPBA, Oxone®, or H₂O₂).[6]

• Work-up and Isolation: A similar aqueous work-up and purification by chromatography or recrystallization affords the final 1-chloro-2-methanesulfonylpropane.

Reactivity and Mechanistic Insights

The primary determinant of differential reactivity is the position of the chlorine atom relative to the powerfully electron-withdrawing sulfonyl group.

1-Chloro-2-methanesulfonylpropane (α-Chlorosulfone)

This isomer is an α-halosulfone . The key feature of this arrangement is the acidification of the proton on the carbon atom bearing both the chlorine and the sulfonyl group (the α-carbon).

• Acidity of α-Proton: The combined inductive effects of the adjacent chlorine and the potent sulfonyl group make the proton on C2 exceptionally acidic (pKa of the C-H bond is significantly lowered).

• Base-Induced Reactions: In the presence of a base, this proton is readily abstracted to form a stabilized carbanion. This intermediate is central to several important transformations.

• Ramberg–Bäcklund Reaction: While a classic Ramberg–Bäcklund reaction requires a second α-proton for alkene formation, the principle of base-induced elimination of the sulfonyl group is highly relevant.[2] Treatment with a strong base could lead to complex rearrangements or elimination pathways involving the expulsion of sulfur dioxide.

• Nucleophilic Substitution: The α-carbon is susceptible to nucleophilic attack (Sₙ2), though this can compete with elimination reactions depending on the base/nucleophile and reaction conditions.

2-Chloro-1-methanesulfonylpropane (β-Chlorosulfone)

This isomer is a β-halosulfone . The chlorine and sulfonyl groups are separated by a carbon atom.

• Elimination Reactions (E2): This structure is primed for base-induced elimination reactions. The protons on the carbon alpha to the sulfonyl group (C1) are acidic. A strong, non-nucleophilic base can abstract a proton from C1, leading to an E2-type elimination of HCl to form 1-(methylsulfonyl)prop-1-ene. The stereochemistry of the resulting alkene would be of interest.

• Nucleophilic Substitution: The chlorine is on a secondary carbon, making it susceptible to Sₙ2 reactions with good nucleophiles. The reaction rate will be influenced by steric hindrance. Sₙ1 reactions are also possible with polar, protic solvents due to the stability of the secondary carbocation, although rearrangement is less likely in this simple system.

Potential Applications in Research and Development

The distinct reactivity profiles of these isomers make them suitable for different applications in organic synthesis and medicinal chemistry.

• 1-Chloro-2-methanesulfonylpropane (α-Chlorosulfone): Its ability to act as a precursor to stabilized carbanions makes it a valuable building block for forming new carbon-carbon bonds. It could be used in alkylation reactions or as a partner in various cross-coupling methodologies.[8]

• 2-Chloro-1-methanesulfonylpropane (β-Chlorosulfone): This isomer is an excellent precursor for vinyl sulfones via elimination. Vinyl sulfones are potent Michael acceptors, widely used in the synthesis of complex molecules and as covalent inhibitors in drug design.[7][9] Its utility as a straightforward alkylating agent in Sₙ2 reactions is also significant.

Conclusion

While 2-chloro-1-methanesulfonylpropane and 1-chloro-2-methanesulfonylpropane are simple constitutional isomers, their chemical identities are profoundly different. The distinction begins with their unique spectroscopic fingerprints, which allow for clear and unambiguous identification. These differences extend to their synthesis, requiring distinct regioselective strategies. Most critically, their reactivity profiles diverge significantly: the α-chlorosulfone's chemistry is governed by carbanion formation at the α-position, while the β-chlorosulfone primarily undergoes classic substitution and elimination reactions. For the researcher and drug development professional, a thorough understanding of these distinctions is not merely academic but essential for the rational design of synthetic routes and the successful development of novel chemical entities.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sulfone: Formula, Structure, Synthesis, and Reactions. [chemistrylearner.com]
• 3. PubChemLite - 2-chloro-1-methanesulfonylpropane (C4H9ClO2S) [pubchemlite.lcsb.uni.lu]
• 4. C4H9Cl (CH3)2CH2Cl 1-chloro-2-methylpropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1  isobutyl chloride 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. C4H9Cl (CH3)2CH2Cl C-13 nmr spectrum of 1-chloro-2-methylpropane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of  isobutyl chloride C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfone - Wikipedia [en.wikipedia.org]
• 8. Modular radical cross-coupling with sulfones enables access to sp3-rich (fluoro)alkylated scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photochemical Halogen-Bonding Promoted Synthesis of Vinyl Sulfones via Vinyl and Sulfonyl Radicals [organic-chemistry.org]

Introduction: The Double-Edged Sword of Reactivity

An In-depth Technical Guide to the Storage Stability of Beta-Chloro Alkyl Sulfones

For Researchers, Scientists, and Drug Development Professionals

Beta-chloro alkyl sulfones are a class of organic compounds characterized by a sulfonyl group (–SO₂–) and a chlorine atom attached to the carbon atom beta to the sulfur. This specific arrangement of functional groups makes them highly valuable intermediates in organic synthesis, particularly as precursors to vinyl sulfones—potent Michael acceptors used in the synthesis of a wide array of pharmaceuticals and other complex molecules. However, the very features that make these compounds synthetically useful also render them susceptible to degradation if not stored and handled correctly.

The stability of a chemical reagent is paramount in research and development. An unknowingly degraded starting material can lead to failed reactions, the generation of unforeseen impurities, and ultimately, a loss of time and resources. For professionals in drug development, the stakes are even higher, as the purity of intermediates directly impacts the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of the factors influencing the stability of beta-chloro alkyl sulfones, outlines their primary degradation pathways, and offers field-proven protocols for their storage, handling, and stability assessment.

Chapter 1: The Chemical Landscape of Beta-Chloro Alkyl Sulfones: An Inherent Propensity for Reaction

To understand the stability of beta-chloro alkyl sulfones, one must first appreciate the electronic interplay between the sulfonyl group and the beta-chloro substituent. The sulfonyl group is a powerful electron-withdrawing group, primarily through the inductive effect of its two oxygen atoms. This has two significant consequences for the adjacent alkyl chain:

• Acidification of Alpha-Protons: The protons on the carbon atom alpha to the sulfonyl group are rendered acidic.

• Activation of the Beta-Position: The electron-withdrawing nature of the sulfonyl group influences the reactivity of the C-Cl bond at the beta-position, making it susceptible to both elimination and substitution reactions.

This inherent chemical reactivity is the root cause of the stability challenges associated with this class of compounds.

Chapter 2: Primary Degradation Pathways: The Enemies Within and Without

During storage, beta-chloro alkyl sulfones are primarily susceptible to two main degradation pathways: base-catalyzed elimination and nucleophilic substitution. A third pathway, thermal decomposition, is also a concern under conditions of elevated temperature.

Pathway 1: Base-Catalyzed Elimination (Dehydrochlorination)

The most significant and common degradation pathway for beta-chloro alkyl sulfones is the elimination of hydrogen chloride (HCl) to form the corresponding vinyl sulfone. This reaction is highly facile and can be catalyzed by even trace amounts of base.

Causality of the Reaction: The protons on the carbon alpha to the sulfonyl group are acidic. In the presence of a base, a proton can be abstracted, leading to the formation of a carbanion. This is followed by the rapid, intramolecular expulsion of the chloride ion from the beta-position, resulting in the formation of a double bond. This is a classic example of an E2 (elimination, bimolecular) or E1cB (elimination, unimolecular, conjugate base) mechanism.

Self-Validating System: The presence of a vinyl sulfone impurity in a sample of beta-chloro alkyl sulfone is a strong indicator that the material has been exposed to basic conditions at some point.

Caption: Mechanism of base-catalyzed elimination.

Pathway 2: Nucleophilic Substitution (Hydrolysis)

The carbon atom bearing the chlorine is electrophilic and can be attacked by nucleophiles.[1] During storage, the most ubiquitous nucleophile is water, leading to hydrolysis.

Causality of the Reaction: Water molecules can attack the beta-carbon, displacing the chloride ion in a nucleophilic substitution reaction (likely SN2). This results in the formation of a beta-hydroxy alkyl sulfone. This process can be accelerated by acidic or basic conditions.[2]

Self-Validating System: The presence of beta-hydroxy alkyl sulfone as an impurity strongly suggests exposure to moisture.

Caption: Mechanism of hydrolysis via SN2 reaction.

Pathway 3: Thermal Decomposition

While sulfones are generally considered thermally stable, the presence of a halogen can lower the decomposition temperature.[3][4]

Causality of the Reaction: At elevated temperatures, sufficient energy may be available to cause homolytic cleavage of the C-S or C-Cl bonds. This generates highly reactive radical species, which can then participate in a variety of complex degradation reactions, including disproportionation and polymerization. The thermal stability of halogenated compounds often decreases with the heavier halogens (I > Br > Cl > F).[5]

Self-Validating System: The presence of a complex mixture of unidentifiable, often polymeric, impurities, or a change in the physical appearance (e.g., discoloration) of the material upon heating, can be indicative of thermal decomposition.

Chapter 3: Recommended Storage and Handling Protocols: A Proactive Approach to Stability

The key to maintaining the integrity of beta-chloro alkyl sulfones is to prevent the conditions that facilitate the degradation pathways described above.

Parameter	Recommendation	Rationale
Temperature	Store in a cool environment (2-8 °C recommended). Avoid freezing.	Reduces the rate of all chemical reactions, including elimination and hydrolysis. Prevents thermal decomposition.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	Displaces moisture and oxygen, minimizing hydrolysis and potential oxidative side reactions.
Container	Use tightly sealed glass containers with PTFE-lined caps.	Glass is inert. PTFE liners provide an excellent seal against moisture ingress. Avoid metal containers, as HCl formed from degradation can cause corrosion.[6]
Light	Store in amber glass bottles or in the dark.	Protects the compound from photolytic degradation, which can generate radicals.
pH	Ensure the material is free from acidic or basic residues from synthesis.	Trace amounts of base can catalyze elimination, while acids can promote hydrolysis.
Incompatible Materials	Store segregated from bases, strong oxidizing agents, and reactive metals.[7][8]	Prevents accidental contact and subsequent reactions.

Handling:

• Always handle the material in a well-ventilated area, preferably a fume hood.

• Use clean, dry spatulas and glassware to avoid introducing contaminants.

• After dispensing, flush the container with an inert gas before resealing.

Chapter 4: Analytical Methodologies for Stability Assessment: Seeing is Believing

A robust analytical method is essential for assessing the stability of beta-chloro alkyl sulfones. The chosen method should be "stability-indicating," meaning it can separate the intact compound from its potential degradation products and allow for their quantification.[9]

Technique	Application	Strengths	Limitations
HPLC (Reversed-Phase)	Primary method for purity assessment and quantification of non-volatile degradation products (e.g., beta-hydroxy alkyl sulfone).	High resolution, sensitive, and widely available. UV detection is often suitable for aromatic sulfones.[10]	May require a universal detector like Charged Aerosol Detection (CAD) for compounds lacking a strong chromophore.[11]
GC (Gas Chromatography)	Purity assessment and analysis of volatile impurities or degradation products.	Excellent for separating volatile and thermally stable compounds.	Not suitable for thermally labile compounds. Beta-chloro alkyl sulfones may degrade in the injector port.
¹H and ¹³C NMR	Structural confirmation and identification of impurities.	Provides detailed structural information. Can be quantitative (qNMR).	Lower sensitivity compared to chromatographic methods.
LC-MS / GC-MS	Identification of unknown degradation products.	Combines the separation power of chromatography with the identification capabilities of mass spectrometry.[9]	Requires more specialized equipment and expertise.
FTIR Spectroscopy	Quick identity check and detection of functional group changes (e.g., formation of C=C or O-H).	Fast and non-destructive.	Not suitable for quantification of minor components.

Chapter 5: Designing a Comprehensive Stability Study: A Self-Validating Protocol

A formal stability study is the most definitive way to determine the shelf-life of a beta-chloro alkyl sulfone under specific storage conditions. The following protocol is based on principles from the International Council for Harmonisation (ICH) guidelines.[12]

Caption: Workflow for a comprehensive stability study.

Experimental Protocol: Stability Assessment of a Beta-Chloro Alkyl Sulfone

• Initial Characterization (T=0):

  • Obtain a representative sample of the batch to be tested.

  • Analyze the sample by a validated stability-indicating HPLC method to determine the initial purity (as area percent or by using a reference standard).

  • Characterize the initial impurity profile using LC-MS to identify any existing low-level impurities.

  • Perform spectroscopic analysis (¹H NMR, FTIR) to confirm the structure and serve as a baseline.

  • Record the physical appearance of the material.

• Sample Storage:

  • Aliquot the material into multiple vials of the intended storage container type (e.g., amber glass vials with PTFE-lined caps).

  • Place the vials in controlled environment chambers at various conditions. Recommended conditions include:

    • Long-term: 25 °C / 60% Relative Humidity (RH)

    • Accelerated: 40 °C / 75% Relative Humidity (RH)

    • Refrigerated: 5 °C

• Time Point Analysis:

  • At predetermined time points (e.g., 1, 3, 6, and 12 months for long-term; 1, 3, and 6 months for accelerated), pull one vial from each storage condition.

  • Allow the vial to equilibrate to room temperature before opening to prevent condensation.

  • Analyze the sample using the same analytical methods as in Step 1.

• Data Analysis and Interpretation:

  • Purity: Plot the purity of the beta-chloro alkyl sulfone against time for each storage condition. A significant decrease in purity indicates degradation.

  • Degradation Products: Identify and quantify any new peaks that appear in the chromatograms. Use LC-MS to determine the mass of these new impurities and propose their structures (e.g., the vinyl sulfone or the hydroxy sulfone).

  • Mass Balance: Ensure that the sum of the main component and all impurities remains close to 100% to account for all degradation products.

  • Physical Appearance: Note any changes in color, odor, or physical state.

Conclusion: Proactive Stability Management

Beta-chloro alkyl sulfones are powerful synthetic tools whose utility is directly tied to their purity. Their inherent reactivity towards elimination and nucleophilic substitution makes them prone to degradation if not stored under appropriate conditions. By understanding the underlying chemical principles of their instability, researchers and drug development professionals can implement proactive storage and handling strategies. The core tenets of this strategy are the rigorous exclusion of moisture and basic contaminants, storage at cool temperatures, and the use of inert containers and atmospheres. Regular analytical testing with stability-indicating methods is the ultimate verification of a compound's integrity, ensuring the reliability of experimental outcomes and the safety of resulting products.

References

• Halogenated Solvents Storage Guidelines. (URL: [Link])

• Chemical Storage and Handling Recommendations - NY.Gov. (URL: [Link])

• The Hydrolysis of Chloromethyl Aryl Sulfides. ACS Publications. (URL: [Link])

• Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Laboratories. University of St Andrews. (URL: [Link])

• Chemical Storage Guide. University of California, Berkeley. (URL: [Link])

• Guidance on Safe Storage of Chemicals in Laboratories. University of Edinburgh. (URL: [Link])

• Vicarious Nucleophilic Substitution (VNS). Organic Chemistry Portal. (URL: [Link])

• Thermal degradation mechanism of poly(arylene sulfone)s by stepwise Py‐GC/MS. ResearchGate. (URL: [Link])

• Halogenated polyethersulfone sulfides. E3S Web of Conferences. (URL: [Link])

• Improved preparation process of phenyl vinyl sulfone.

• Nucleophilic Substitution at Tetracoordinate Sulfur. MDPI. (URL: [Link])

• Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl chloride. ResearchGate. (URL: [Link])

• Nucleophilic Substitution and β-Elimination. University of Colorado Boulder. (URL: [Link])

• Degradation mechanism in sulfone-type materials. ResearchGate. (URL: [Link])

• Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups. ResearchGate. (URL: [Link])

• Nucleophilic Substitution Reactions - Introduction. Master Organic Chemistry. (URL: [Link])

• Alkyl Sulfonates: Preparation and Reactions. YouTube. (URL: [Link])

• Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. (URL: [Link])

• Analytical Methods. Japan International Cooperation Agency. (URL: [Link])

• Theoretical and experimental insights into the effects of halogen composition on the thermal decomposition details, as well as the fire-suppressing mechanism and performance of CF3CX = CH2 (X = F, Cl, Br). RSC Publishing. (URL: [Link])

• Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups. MDPI. (URL: [Link])

• Sulfone synthesis by oxidation. Organic Chemistry Portal. (URL: [Link])

• Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds. MDPI. (URL: [Link])

• Method for preparing sulphonate salts.

• Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds: Structure of Intermediate Hydroalumination Products. PMC. (URL: [Link])

• Separation and Determination of Some Aromatic Sulfones by Reversed-Phase High-Performance Liquid Chromatography. Collection of Czechoslovak Chemical Communications. (URL: [Link])

• The preparation, spectral properties, structures, and base-induced cleavage reactions of some a-halo-P-ketosulfones. Canadian Science Publishing. (URL: [Link])

• Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. (URL: [Link])

• Reductive desulfonylation. Wikipedia. (URL: [Link])

• Base-Triggered Degradation of Poly(vinyl ester sulfone)s with Tunable Sensitivity. Figshare. (URL: [Link])

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• 5. Theoretical and experimental insights into the effects of halogen composition on the thermal decomposition details, as well as the fire-suppressing mechanism and performance of CF3CX [[double bond, length as m-dash]] CH2 (X = F, Cl, Br) - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
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Navigating the Synthesis Landscape: A Technical Safety and Handling Guide for 2-Chloro-1-methanesulfonylpropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate world of pharmaceutical and chemical synthesis, the introduction of novel reagents is a constant driver of innovation. 2-Chloro-1-methanesulfonylpropane, a molecule combining the reactivity of a chloroalkane with the stability of a sulfone group, presents unique opportunities for molecular architects. However, its dual functionality also necessitates a nuanced understanding of its potential hazards and handling requirements. This in-depth technical guide, designed for the discerning researcher and drug development professional, moves beyond a standard Safety Data Sheet (SDS) to provide a comprehensive framework for the safe and effective utilization of this compound. By understanding the "why" behind each safety protocol, scientists can not only protect themselves and their environment but also ensure the integrity and reproducibility of their experimental outcomes.

Physicochemical Properties and Hazard Profile: A Tale of Two Functional Groups

Table 1: Physicochemical and Inferred Hazard Data

Property	Value (Estimated/Inferred)	Causality and Field-Proven Insights
Molecular Formula	C4H9ClO2S	The presence of chlorine and sulfur introduces specific reactivity and toxicological considerations.
Molecular Weight	156.63 g/mol	Influences volatility and potential for aerosolization.
Appearance	Likely a colorless to pale yellow liquid or low-melting solid.	Based on analogous short-chain chloroalkanes and sulfones.
Boiling Point	Estimated > 150 °C	The sulfone group significantly increases the boiling point compared to a simple chloroalkane.
Solubility	Sparingly soluble in water; soluble in organic solvents.	The polar sulfone group may impart some water solubility, but the alkyl backbone dominates.
Primary Hazards	Skin and eye irritant, potential respiratory tract irritant, possible alkylating agent.	The chloroalkane moiety introduces the risk of alkylation, while sulfonyl compounds can be irritating.

Chloroalkanes are known for their potential to act as alkylating agents, a property that, while synthetically useful, also presents a toxicological risk. Alkylating agents can react with biological macromolecules, and as such, this compound should be handled with the assumption that it may have mutagenic potential. The methanesulfonyl group is generally stable, but the presence of the alpha-chloro group can influence its reactivity and thermal decomposition products.

Hazard Identification and Classification: A Proactive Approach

Given the absence of a specific GHS classification, a conservative approach based on the constituent functional groups is warranted.

Table 2: Anticipated GHS Hazard Classification

Hazard Class	Category	Rationale
Skin Corrosion/Irritation	Category 2	Chloroalkanes and sulfonyl compounds are frequently irritating to the skin.[1]
Serious Eye Damage/Eye Irritation	Category 2A	Direct contact with the eyes is likely to cause significant irritation.[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory irritation)	Inhalation of vapors may cause irritation to the respiratory tract.[1]
Carcinogenicity/Mutagenicity	Suspected	Due to the alkylating potential of the chloroalkane moiety, it should be handled as a potential carcinogen/mutagen.[2]

It is imperative to treat 2-Chloro-1-methanesulfonylpropane with the respect afforded to a substance with these potential hazards until comprehensive toxicological data becomes available.

Exposure Controls and Personal Protection: A Self-Validating System of Defense

A multi-layered approach to exposure control is essential for the safe handling of 2-Chloro-1-methanesulfonylpropane.

Engineering Controls: The First Line of Defense

• Fume Hood: All manipulations of this compound, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[3]

• Ventilation: The laboratory should have adequate general ventilation to dilute any fugitive emissions.[3]

Personal Protective Equipment (PPE): The Last Barrier

The selection of appropriate PPE is critical and should be based on a thorough risk assessment.

• Eye and Face Protection: Tightly fitting safety goggles are mandatory.[4] A face shield should be worn in situations with a higher risk of splashing.[3]

• Skin Protection:

  • Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[3] Gloves should be inspected before each use and replaced immediately if signs of degradation are observed.

  • Lab Coat: A flame-resistant lab coat that fastens securely is required.[4]

• Respiratory Protection: In the absence of adequate engineering controls or during emergency situations, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5]

The following diagram illustrates the logical workflow for selecting and using PPE.

Figure 2. Chemical Spill Response Workflow.

First-Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention. [6]* Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists. [6]* Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention. [6]* Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention. [6]

Fire-Fighting Measures and Stability/Reactivity

Fire-Fighting

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. [4]* Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may spread the fire.

• Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, hydrogen chloride, and sulfur oxides. [7]* Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear. [4]

Stability and Reactivity

• Chemical Stability: Stable under recommended storage conditions. * Conditions to Avoid: Heat, flames, and sparks. [5]* Incompatible Materials: Strong oxidizing agents, strong bases. [1]* Hazardous Decomposition Products: Under fire conditions, may decompose to produce hydrogen chloride, carbon oxides, and sulfur oxides. [5][7]

Disposal Considerations

All waste containing 2-Chloro-1-methanesulfonylpropane must be handled as hazardous waste.

• Waste Disposal: Dispose of in accordance with local, state, and federal regulations. This may involve incineration in a licensed hazardous waste facility.

• Contaminated Packaging: Empty containers should be triple-rinsed with a suitable solvent and disposed of as hazardous waste. Do not reuse empty containers.

Conclusion

2-Chloro-1-methanesulfonylpropane is a valuable synthetic building block, and its safe and effective use is paramount. By adopting a proactive and informed approach to safety, grounded in an understanding of the hazards associated with its constituent functional groups, researchers can confidently and responsibly explore its synthetic potential. This guide serves as a comprehensive resource to supplement, not replace, institutional safety protocols and professional judgment. A culture of safety, built on the pillars of expertise, experience, and trustworthiness, is the ultimate safeguard in the dynamic environment of chemical research and development.

References

• Swedish Chemicals Agency. (n.d.). Chloro-alkanes. Retrieved from [Link]

• Philip Harris Ltd. (2014, September 1). SAFETY DATA SHEET 2-CHLORO-2-METHYLPROPANE. Retrieved from [Link]

• HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. Retrieved from [Link]

• S D FINE- CHEM LIMITED. (n.d.). sulphuryl chloride. Retrieved from [Link]

• Kao, J. R., et al. (2002). Chronic toxicity of a mixture of chlorinated alkanes and alkenes in ICR mice. Toxicology, 171(2-3), 161-171. Retrieved from [Link]

• ALS Europe. (2017, October 26). CHLOROALKANES, TESTING OF ENVIRONMENTAL SAMPLES USING GC-MS-NCI. Retrieved from [Link]

• Quora. (2021, February 2). Which of the haloalkanes are most dangerous to humans? Fluoroalkanes, Chloroalkanes, bromoalkanes or iodoalkanes?. Retrieved from [Link]

• CPAchem Ltd. (2024, July 5). 2 - Safety data sheet. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Active AgriScience. (n.d.). Emergency Response Plan. Retrieved from [Link]

• GOV.UK. (2024, October 10). What to do in a chemical emergency. Retrieved from [Link]

• Chem Service. (2016, September 26). SAFETY DATA SHEET. Retrieved from [Link]

• University of Kentucky. (n.d.). Emergency Procedures for Incidents Involving Chemicals. Retrieved from [Link]

• Fisher Scientific. (2010, April 12). SAFETY DATA SHEET. Retrieved from [Link]

Sources

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• 2. Chronic toxicity of a mixture of chlorinated alkanes and alkenes in ICR mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices – HoriazonChemical [horiazonchemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Synthesis of 2-chloro-1-methanesulfonylpropane from 1-methylthio-2-propanol

An Application Note and Detailed Protocol for the

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sulfonyl halides, particularly chlorosulfones, are pivotal building blocks in organic and medicinal chemistry. Their unique chemical reactivity allows them to serve as versatile intermediates in the synthesis of a wide array of functional molecules, including pharmaceuticals and agrochemicals.[1] The target molecule, 2-chloro-1-methanesulfonylpropane, incorporates both a sulfone group and a reactive alkyl chloride, making it a valuable synthon for introducing the methanesulfonylpropane moiety into larger molecules through nucleophilic substitution.

This application note provides a detailed, two-step protocol for the synthesis of 2-chloro-1-methanesulfonylpropane, starting from the commercially available precursor, 1-methylthio-2-propanol. The synthetic route involves:

• Oxidation: A selective oxidation of the thioether in 1-methylthio-2-propanol to the corresponding sulfone, yielding the intermediate 1-methanesulfonyl-2-propanol.

• Chlorination: A subsequent chlorination of the secondary alcohol to afford the final product, 2-chloro-1-methanesulfonylpropane.

This guide is designed to be a self-validating system, explaining the causality behind experimental choices and grounding the protocol in established chemical principles.

Synthetic Strategy and Mechanistic Insights

The conversion of 1-methylthio-2-propanol to 2-chloro-1-methanesulfonylpropane is achieved through a logical two-step sequence that addresses the different reactivities of the thioether and alcohol functional groups.

Part A: Oxidation of Thioether to Sulfone

The first step is the oxidation of the sulfide to a sulfone. This transformation is one of the most fundamental and widely used methods for constructing sulfones.[1] The process occurs in two stages, with the sulfoxide as an intermediate.[1]

Reaction: 1-methylthio-2-propanol → 1-methanesulfonyl-2-propanol

A variety of oxidizing agents can accomplish this, including hydrogen peroxide (H₂O₂), peracids (like m-CPBA), and permanganates.[2] For this protocol, we have selected hydrogen peroxide in the presence of a catalytic amount of acid (e.g., glacial acetic acid) as the oxidant. This choice is based on several factors:

• High Selectivity: This system is known to selectively oxidize sulfides to sulfones without affecting the alcohol functionality under controlled conditions.[3]

• Environmental Considerations: Hydrogen peroxide is considered a "green" oxidant, as its primary byproduct is water.[3]

• Cost-Effectiveness and Availability: H₂O₂ is an inexpensive and readily available reagent.

The reaction proceeds by the activation of hydrogen peroxide by the acid catalyst, followed by nucleophilic attack of the sulfur atom on the activated oxygen, leading first to the sulfoxide and then, upon further oxidation, to the sulfone.

Part B: Chlorination of a Secondary Alcohol

The second step involves the conversion of the secondary hydroxyl group in 1-methanesulfonyl-2-propanol into a chloride.

Reaction: 1-methanesulfonyl-2-propanol → 2-chloro-1-methanesulfonylpropane

For this transformation, thionyl chloride (SOCl₂) is the reagent of choice.[4] The advantages of using SOCl₂ are significant:

• Clean Reaction: The byproducts of the reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies the purification of the final product.[4]

• High Efficiency: Thionyl chloride is a highly effective reagent for converting primary and secondary alcohols to alkyl chlorides.[5]

The reaction mechanism typically involves the formation of an intermediate alkyl chlorosulfite. The decomposition of this intermediate can proceed through different pathways. In the absence of a base like pyridine, the reaction often proceeds with retention of configuration via an Sₙi (internal nucleophilic substitution) mechanism, where the chloride is delivered from the chlorosulfite itself.[6] When a base such as pyridine is used, it can facilitate an Sₙ2-type mechanism, leading to an inversion of configuration at the stereocenter.

Visualized Reaction Pathway

The overall two-step synthesis is outlined below.

Sources

• 1. Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfone synthesis by oxidation [organic-chemistry.org]
• 3. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions [mdpi.com]
• 4. Thionyl chloride method is preferred preparing alkyl chlorides from alcohols. Why? [es.yufenggp.com]
• 5. Alcohol to Chloride - Common Conditions [commonorganicchemistry.com]
• 6. youtube.com [youtube.com]

Protocol for chlorination of beta-hydroxy sulfones

Application Note: Protocol for Chlorination of -Hydroxy Sulfones

-Chloro Sulfones

Abstract & Strategic Overview

The conversion of

-hydroxy sulfones to -chloro sulfones is a pivotal transformation in organic synthesis, serving as a critical intermediate step in the Ramberg-Bäcklund rearrangement and variants of the Julia olefination .

While the chlorination of standard alcohols is routine,

-hydroxy sulfones present a unique mechanistic paradox:

• Deactivated Nucleophilicity: The strong electron-withdrawing nature of the sulfone group (

  ) destabilizes adjacent carbocation formation, effectively shutting down pathways.

• Hyper-Acidity: The

  -protons (adjacent to the sulfone) are highly acidic ( in DMSO, but significantly lower in complexed intermediates). This makes the substrate prone to elimination , yielding vinyl sulfones instead of the desired alkyl chloride.

Scope of this Guide: This protocol details two distinct methodologies to navigate these competing pathways.

• Method A (Thionyl Chloride/Pyridine): Robust, scalable, suitable for non-sensitive substrates.

• Method B (Appel Reaction): Mild, neutral conditions, high stereochemical fidelity (

  inversion), ideal for complex scaffolds.

Mechanistic Pathways & Decision Tree

The success of this reaction relies on favoring Nucleophilic Substitution (

) over Elimination ( or ).

Diagram 1: Reaction Pathway & Competing Side-Reactions

Caption: Mechanistic bifurcation between the desired substitution (Green path) and the parasitic elimination to vinyl sulfone (Red path).

Method A: Thionyl Chloride ( ) Protocol

Best for: Scalable synthesis, achiral substrates, or cases where slight elimination is manageable.[1]

Scientific Rationale

Thionyl chloride converts the hydroxyl group into a chlorosulfite intermediate (

), a potent leaving group. Pyridine is added to sequester the HCl byproduct. However, because pyridine is a base, it risks deprotonating the -position.

• Optimization: We utilize a "Inverse Addition" technique at low temperature to maintain a low concentration of base relative to the acid generated, minimizing

  elimination.

Materials

• -Hydroxy sulfone (1.0 equiv)

• Thionyl Chloride (

  ) (1.5 – 2.0 equiv)

• Pyridine (2.0 – 2.5 equiv)

• Dichloromethane (DCM), anhydrous

• Optional: Dimethylformamide (DMF) (catalytic, 0.1 equiv)

Step-by-Step Protocol

• Preparation: Flame-dry a 3-neck round-bottom flask under Argon/Nitrogen atmosphere.

• Solvation: Dissolve the

  -hydroxy sulfone in anhydrous DCM ( concentration).

• Base Addition: Add Pyridine to the solution. Cool the mixture to

  (ice/salt bath).

  • Note: Lower temperature is critical here compared to standard alcohol chlorination.[2]

• Reagent Addition: Add

  dropwise over 20 minutes.

  • Visual Cue: Gas evolution (

    ) will occur.[3] Ensure proper venting.

  • Catalysis: If reaction is sluggish, add 2-3 drops of DMF to form the reactive Vilsmeier-Haack species.

• Reaction: Allow to warm to

  and stir for 2–4 hours. Monitor by TLC.

  • Endpoint: Disappearance of the polar alcohol spot.

• Quench: Pour the mixture into ice-cold water/brine mixture.

• Workup: Extract with DCM (

  ). Wash combined organics with (to remove pyridine), then saturated , then brine.

• Purification: Dry over

  and concentrate. Recrystallization is preferred over column chromatography for sulfones to avoid streaking.

Method B: The Appel Reaction (Mild/Stereocontrolled)

Best for: Complex substrates, acid-sensitive groups, and strict stereochemical inversion (

).

Scientific Rationale

The Appel reaction utilizes Triphenylphosphine (

) and a chlorinating agent (traditionally , now often Hexachloroacetone or ) to activate the oxygen.

• Advantage: The reaction is essentially neutral.[2][4] The driving force is the formation of the strong

  bond (Triphenylphosphine oxide).

• Stereochemistry: This method proceeds with high fidelity Walden Inversion . If your starting material is

  - -hydroxy, the product will be - -chloro.

Materials

• -Hydroxy sulfone (1.0 equiv)

• Triphenylphosphine (

  ) (1.2 – 1.5 equiv)

• Carbon Tetrachloride (

  ) OR Hexachloroacetone (HCA) (1.5 equiv)

  • Green Alternative:

    ( -Chlorosuccinimide) can be used with .

• Solvent: DCM or Acetonitrile (

  ).

Step-by-Step Protocol

• Preparation: Charge a dry flask with

  -hydroxy sulfone and (1.5 equiv) under inert atmosphere.

• Solvation: Dissolve in anhydrous DCM (

  ).

• Reagent Addition:

  • If using

    /HCA: Add dropwise at .

  • *If using

    : Add solid in small portions at to control exotherm.

• Reaction: Stir at Room Temperature (RT) for 3–6 hours.

  • Note: Sulfones can be sterically bulky. If the reaction stalls, refluxing in DCM (

    ) is acceptable, but monitor for elimination.

• Workup:

  • Concentrate the reaction mixture directly.

  • Triturate the residue with cold diethyl ether or hexane.

    (byproduct) will precipitate out.

  • Filter off the solid.

• Purification: Flash column chromatography is usually required to remove residual phosphine byproducts.

Data Analysis & Troubleshooting

Comparative Analysis of Methods

Feature	Method A ( /Py)	Method B (Appel/ )
Mechanism	Mixed / (depends on base)	Strict (Inversion)
pH Conditions	Acidic/Basic (buffered)	Neutral
Major Risk	Elimination to Vinyl Sulfone	Separation of
Atom Economy	High	Low (generates stoichiometric waste)
Scalability	Excellent	Moderate (chromatography needed)

Troubleshooting Guide

Problem 1: Formation of Vinyl Sulfone (Elimination)

• Cause: Reaction mixture too basic or temperature too high.

• Solution: Switch to Method B (Appel). If using Method A, reduce Pyridine equivalents to 1.1 equiv and keep temp

  .

Problem 2: No Reaction / Recovery of Starting Material

• Cause: Steric hindrance around the

  -hydroxyl group.

• Solution: Add DMF catalyst (Method A). For Method B, switch solvent to Acetonitrile and reflux.

Problem 3: Product Instability

• Observation: Product degrades on silica gel.

• Solution:

  -chloro sulfones can be slightly labile. Deactivate silica gel with or use neutral alumina.

Stereochemical Validation (Self-Validating System)

To ensure the protocol is working as intended, you must validate the stereochemical outcome.

• NMR Shift: The methine proton (

  ) typically shifts downfield (approx 4.0–4.5 ppm) compared to the starting alcohol ( ).

• Coupling Constants (

  ): If the starting material is cyclic or rigid, the vicinal coupling constants will change significantly due to the inversion of configuration (e.g., Axial-Axial to Axial-Equatorial).

Diagram 2: Stereochemical Inversion Workflow

Caption: The Appel reaction ensures stereochemical inversion, critical for defined alkene geometry in subsequent Julia olefinations.

References

• Appel Reaction Mechanism & Scope

  • Appel, R. (1975).[2] "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage." Angewandte Chemie International Edition.

• Sulfone Chemistry & Julia Olefination Context

  • Blakemore, P. R. (2002). "The modified Julia olefination: alkene synthesis via the condensation of metallated heteroarylalkylsulfones with carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1.

• Thionyl Chloride Protocols & Side Reactions

  • Smith, M. B., & March, J. March's Advanced Organic Chemistry. (Standard reference for mechanisms: vs ).

• Elimination Risks in Sulfones

  • Trost, B. M. (1988). "Sulfones in Organic Synthesis." Comprehensive Organic Synthesis.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Appel Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. reactionweb.io [reactionweb.io]
• 4. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Temperature for the Chlorination of β-Hydroxy Sulfones

Welcome to the technical support center dedicated to the chlorination of β-hydroxy sulfones. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific transformation. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to address the common challenges and nuances of optimizing this reaction, with a critical focus on the role of temperature.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for converting the hydroxyl group of a β-hydroxy sulfone into a chloride?

The conversion of a β-hydroxy sulfone to a β-chloro sulfone is essentially an alcohol chlorination reaction. Several established methods for alcohol dehydration can be adapted for this purpose. The most common and effective approaches involve using phosphine-based reagents.

• Appel Reaction: This classic method utilizes triphenylphosphine (PPh₃) in combination with a chlorine source, typically carbon tetrachloride (CCl₄).[1][2] The reaction is known for its mild and generally neutral conditions, making it suitable for substrates with sensitive functional groups.[3][4] It typically proceeds via an Sₙ2 mechanism, leading to an inversion of stereochemistry at the carbon bearing the hydroxyl group.[3]

• N-Chlorosuccinimide (NCS) Based Methods: N-Chlorosuccinimide is a versatile and easy-to-handle solid chlorinating agent.[5][6] For the conversion of alcohols, it is often used in conjunction with a reagent like dimethyl sulfide (DMS) in what is known as the Corey-Kim oxidation.[7][8] While primarily an oxidation protocol, under certain conditions, this reagent system can efficiently produce alkyl chlorides, especially from reactive alcohols like allylic and benzylic ones.[7] Modifying these conditions can favor the chlorination pathway for other alcohols as well.

Q2: What is the main competing reaction during the chlorination of β-hydroxy sulfones, and how does temperature control its outcome?

The primary and most significant side reaction is the elimination of water (dehydration) from the β-hydroxy sulfone to form the corresponding vinyl sulfone.[9][10] The delicate balance between the desired substitution (chlorination) and this elimination pathway is critically dependent on the reaction temperature.

• Low Temperatures Favor Substitution: The chlorination reaction, such as the Appel reaction, can often be carried out at or below room temperature (e.g., 0 °C to 25 °C).[3] These lower temperatures generally disfavor the higher activation energy pathway of elimination.

• High Temperatures Favor Elimination: Conversely, elevated temperatures strongly promote the elimination reaction. Studies have shown a clear temperature-dependent synthesis where lower temperatures (e.g., 40 °C) yield the β-hydroxy sulfone, while higher temperatures (e.g., 120 °C) result in the formation of the vinyl sulfone.[11][12] Pyrolysis of β-hydroxyethyl sulfones at temperatures between 150 °C and 600 °C is a known method for preparing vinyl sulfones.[13] Therefore, precise temperature control is paramount to prevent the formation of this undesired byproduct.

Q3: What is the general mechanism for the chlorination of the hydroxyl group in a β-hydroxy sulfone?

For methods like the Appel reaction, the mechanism involves the activation of the hydroxyl group to transform it into a good leaving group, followed by nucleophilic attack by a chloride ion.

The process begins with the formation of a phosphonium salt from the reaction of triphenylphosphine (PPh₃) and carbon tetrachloride (CCl₄).[1] The alcohol (the β-hydroxy sulfone) is deprotonated, and the resulting alkoxide attacks the electrophilic phosphorus atom. This forms an alkoxyphosphonium intermediate. Finally, the chloride ion acts as a nucleophile, attacking the carbon atom in an Sₙ2 fashion, which displaces triphenylphosphine oxide (Ph₃P=O), a thermodynamically stable byproduct that drives the reaction forward.[3][4]

Caption: Simplified mechanism of Appel reaction for chlorination.

Troubleshooting Guide

Problem 1: Low yield of the desired β-chloro sulfone, with the starting material being the primary component recovered.

Possible Cause: The reaction temperature is too low, or the reaction time is insufficient. While avoiding high temperatures is crucial to prevent elimination, an overly low temperature may result in a sluggish or stalled reaction.

Solution & Optimization Strategy:

• Gradual Temperature Increase: If the reaction is being run at 0 °C, allow it to slowly warm to room temperature (20-25 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Modest Heating: For less reactive substrates, gentle heating to 40-50 °C may be necessary. It is critical to perform this optimization in small increments while carefully monitoring for the appearance of the vinyl sulfone byproduct.

• Extended Reaction Time: Before increasing the temperature, consider extending the reaction time at a lower temperature (e.g., from 4 hours to 12-24 hours).

• Solvent Choice: Ensure a suitable solvent is used. Dichloromethane, tetrahydrofuran (THF), or toluene are common choices for Appel-type reactions.[3] The solvent should fully dissolve the starting material.

Reagent System	Typical Temperature Range (°C)	Notes
PPh₃ / CCl₄	0 to 25 °C	Warming may be required, but monitor for elimination.[3]
PPh₃ / NCS	0 to 25 °C	Generally mild conditions are effective.
(COCl)₂ / DMF (cat.)	0 °C to RT	Vilsmeier-Haack type reagent; can be effective but may require careful handling.

This table summarizes typical starting temperature ranges. Optimization is often required.

Problem 2: Significant formation of vinyl sulfone as a major byproduct, reducing the yield of the β-chloro sulfone.

Possible Cause: The reaction temperature is too high, creating conditions that favor the E2 elimination pathway over the Sₙ2 substitution.

Solution & Optimization Strategy:

• Lower the Reaction Temperature: This is the most critical parameter. Begin the reaction at 0 °C or even -10 °C. Maintain this low temperature throughout the addition of reagents and for several hours before considering a slow warm-up to room temperature. For highly hindered secondary alcohols, chilling the reaction is crucial to suppress E2 elimination.[3]

• Order of Addition: Add the β-hydroxy sulfone solution slowly to the pre-mixed/pre-cooled solution of the chlorinating reagents. This can help maintain a low reaction temperature and prevent localized heating.

• Choice of Halide Source: In Appel-type reactions, carbon tetrabromide (CBr₄) is known to be a "softer" and faster reagent than CCl₄, which can sometimes favor the Sₙ2 pathway and reduce elimination.[3] While this produces the bromide, it can be a useful diagnostic experiment. If the bromination works cleanly at a low temperature where chlorination failed, it strongly suggests that the conditions for chlorination were too harsh.

Caption: Temperature-dependent competition between substitution and elimination.

Problem 3: Low yield due to the formation of unidentified polar byproducts.

Possible Cause: The β-hydroxy sulfone starting material may be degrading under the reaction conditions, or the product itself is unstable during workup.

Solution & Optimization Strategy:

• Use a Mild Base: If acidic byproducts (like HCl from chloroform formation in the Appel reaction) are generated, they could cause degradation.[3] Including a non-nucleophilic, acid-scavenging base like pyridine or imidazole in the reaction mixture can sometimes improve yields by maintaining neutral conditions.

• Modified Workup: Standard aqueous workups can lead to hydrolysis of the product back to the starting alcohol or other side reactions.

  • Minimize contact time with water.

  • Use a saturated, buffered aqueous solution (e.g., saturated sodium bicarbonate) for washes if the product is stable to mild base.

  • Consider a non-aqueous workup: After the reaction, filter the mixture through a plug of silica gel or celite to remove triphenylphosphine oxide and other salts, wash with a suitable solvent, and concentrate the filtrate directly.

• Reagent Purity: Ensure all reagents are pure and dry. Triphenylphosphine can oxidize to triphenylphosphine oxide on storage, which is unreactive. Solvents must be anhydrous, as water will quench the active intermediates.

Experimental Protocols

Disclaimer: These are general procedures and may require optimization for specific substrates. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Chlorination using Triphenylphosphine and Carbon Tetrachloride (Appel Reaction)

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add triphenylphosphine (1.2 equivalents).

• Dissolution: Add anhydrous dichloromethane (CH₂Cl₂) and cool the flask to 0 °C in an ice bath.

• Reagent Addition: Add carbon tetrachloride (1.5 equivalents) to the stirred solution.

• Substrate Addition: In a separate flask, dissolve the β-hydroxy sulfone (1.0 equivalent) in a minimum amount of anhydrous CH₂Cl₂. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction progress by TLC. If the reaction is slow, it may be stirred for up to 24 hours.

• Workup:

  • Concentrate the reaction mixture under reduced pressure.

  • Add pentane or a mixture of hexanes/ether to the residue to precipitate the triphenylphosphine oxide.

  • Filter the mixture through a pad of celite or silica gel, washing thoroughly with the same solvent system.

  • Concentrate the filtrate to yield the crude β-chloro sulfone.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Chlorination using N-Chlorosuccinimide (NCS) and Triphenylphosphine

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add the β-hydroxy sulfone (1.0 equivalent) and triphenylphosphine (1.2 equivalents).

• Dissolution: Add anhydrous dichloromethane (CH₂Cl₂) and stir to dissolve. Cool the flask to 0 °C in an ice bath.

• Reagent Addition: Add N-Chlorosuccinimide (NCS) (1.2 equivalents) portion-wise to the stirred solution over 10-15 minutes, ensuring the temperature does not rise significantly.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Workup:

  • Pour the reaction mixture into a separatory funnel containing water.

  • Extract with dichloromethane (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

References

• Wikipedia. Appel reaction. [Link]

• OrgoSolver. Appel Reaction: Alcohol to Alkyl Halide (PPh3 + CBr4/CCl4). [Link]

• Organic Chemistry Portal. Appel Reaction. [Link]

• Bi, W.-Z., et al. (2019). Temperature-dependent synthesis of vinyl sulfones and β-hydroxy sulfones from t-butylsulfinamide and alkenes under aerobic conditions. New Journal of Chemistry, 43(45), 17655-17659. [Link]

• Taylor & Francis Online. (2007). Facile Synthesis of Vinyl Sulfones from β-Bromo Alcohols. Phosphorus, Sulfur, and Silicon and the Related Elements, 183(2-3), 569-573. [Link]

• Google Patents. (1949).

• Wikipedia. Corey–Kim oxidation. [Link]

• Organic Chemistry Portal. N-Chlorosuccinimide (NCS). [Link]

• MDPI. (2022). Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds: Structure of Intermediate Hydroalumination Products. Molecules, 27(7), 2315. [Link]

• PubMed. (2022). Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds: Structure of Intermediate Hydroalumination Products. [Link]

• PMC. (2022). Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds: Structure of Intermediate Hydroalumination Products. [Link]

• RSC Publishing. A new method for the dehydration of β-hydroxy sulfones: synthesis of (E,S)-γ-hydroxy-α,β-unsaturated sulfones and (S)-ε-hydroxy-(E,E)-α,γ-dienyl sulfones. [Link]

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• 1. Appel reaction - Wikipedia [en.wikipedia.org]
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• 3. orgosolver.com [orgosolver.com]
• 4. Appel Reaction [organic-chemistry.org]
• 5. N-Chlorosuccinimide (NCS) [commonorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Corey–Kim oxidation - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Hydrogenation of β-Keto Sulfones to β-Hydroxy Sulfones with Alkyl Aluminum Compounds: Structure of Intermediate Hydroalumination Products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Temperature-dependent synthesis of vinyl sulfones and β-hydroxy sulfones from t-butylsulfinamide and alkenes under aerobic conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Temperature-dependent synthesis of vinyl sulfones and β-hydroxy sulfones from t-butylsulfinamide and alkenes under aerobic conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. US2474808A - Preparation of vinyl sulfones - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1H NMR Chemical Shift Guide: 2-Chloro-1-methanesulfonylpropane

This guide provides an in-depth technical analysis of the

H NMR chemical shifts of 2-chloro-1-methanesulfonylpropane , a key intermediate often formed via the Atom Transfer Radical Addition (ATRA) of methanesulfonyl chloride to propene.

This document is structured to serve researchers requiring precise structural verification, distinguishing this specific regioisomer from its analogs using spectral fingerprints.

Executive Summary & Structural Context

Compound: 2-chloro-1-methanesulfonylpropane Formula:

Key Structural Features:

• Chiral Center (C2): Creates a non-equivalent magnetic environment for the adjacent methylene protons (C1), rendering them diastereotopic .

• Sulfone Group (

  ): Strongly deshields -protons and induces polarity-dependent solvent shifts.
• -Chloro Substituent: Provides a distinct downfield shift to the methine proton, serving as the primary diagnostic signal for regioisomer differentiation.

Structural Connectivity & Proton Assignment

The molecule consists of four distinct proton environments. The numbering scheme used in this guide follows standard IUPAC priority for spectral assignment:

• (Methyl Sulfone):
• (Methylene): (Diastereotopic )
• (Methine): [1][2]
• (Terminal Methyl):

Experimental Data: Chemical Shifts & Multiplicity[1][3][4][5][6][7][8]

The following data represents the spectral signature in Chloroform-d (

) at 298 K.

Table 1: 1H NMR Spectral Data (400 MHz, )

Proton Label	Chemical Shift ( , ppm)	Integration	Multiplicity	Coupling Constants ( , Hz)	Assignment Logic
	4.40 – 4.55	1H	Multiplet (dqd)	,	-Chloro effect . Most deshielded proton due to direct attachment to Cl and -effect of .
	3.25 – 3.65	2H	AB part of ABX	,	-Sulfone effect . Diastereotopic protons appear as a complex second-order pattern due to the chiral center at C2.
	2.95 – 3.05	3H	Singlet (s)	-	Methyl Sulfone . Characteristic sharp singlet.[3] Diagnostic for the group.
	1.65 – 1.75	3H	Doublet (d)		-Chloro Methyl . Deshielded relative to a standard alkane methyl ( 0.9) due to the -chlorine.

Note on Diastereotopicity: The methylene protons (

) are chemically non-equivalent. In lower-field instruments (300 MHz), they may appear as a distorted doublet or multiplet. In high-field instruments (>500 MHz), they resolve into distinct doublets of doublets (dd) with a large geminal coupling (~14 Hz).

Comparative Analysis: Performance vs. Alternatives

Distinguishing 2-chloro-1-methanesulfonylpropane (Target) from its regioisomer 1-chloro-2-methanesulfonylpropane is a common challenge in synthesis (e.g., radical vs. ionic addition to propene).

Scenario A: Regioisomer Discrimination

The position of the Chlorine atom drastically alters the chemical shift of the methine (

) and methylene ( ) protons.

Feature	Target: 2-chloro-1-sulfone	Alternative: 1-chloro-2-sulfone	Diagnostic Result
Structure
Methine ( )	4.4 - 4.5 ppm ( -Cl)	3.2 - 3.4 ppm ( -SO2)	Target methine is ~1.2 ppm downfield .
Methylene ( )	3.3 - 3.6 ppm ( -SO2)	3.8 - 4.0 ppm ( -Cl)	Target methylene is upfield relative to isomer.

Scenario B: Solvent Effects ( vs. DMSO- )

Sulfones are polar moieties. Changing solvent from non-polar

to polar aprotic DMSO- significantly affects the resolution of the diastereotopic methylene protons.

• : and often overlap or show "roofing" effects (second-order perturbation).

• DMSO-

  : The specific solvation of the sulfone oxygen atoms often increases the magnetic inequality between and , resolving them into two distinct signal sets ( ppm). Recommendation: Use DMSO- if accurate coupling constant extraction ( values) for the methylene group is required.

Visualization of Assignment Logic

The following diagram illustrates the logical flow for assigning the spectrum and confirming the regiochemistry.

Caption: Decision tree for distinguishing the target 2-chloro isomer from its 1-chloro regioisomer based on methine chemical shift.

Experimental Protocol: Sample Preparation & Acquisition

To ensure data integrity and reproducibility (E-E-A-T), follow this standardized protocol.

Step 1: Sample Preparation

• Mass: Weigh 10–15 mg of the product. (High concentration >20 mg can cause viscosity broadening; low concentration <5 mg reduces S/N ratio for satellite peaks).

• Solvent: Add 0.6 mL of

  (99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal reference.

  • Tip: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove suspended solids that cause line broadening.

• Tube: Use a high-quality 5 mm NMR tube (Type 1, 500 MHz rated) to minimize shimming errors.

Step 2: Acquisition Parameters (Standard 400 MHz)

• Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

• Relaxation Delay (D1): Set to 2.0 seconds . The methyl sulfone protons relax slowly; insufficient D1 will reduce the integration accuracy of the singlet at 3.0 ppm relative to the multiplet.

• Number of Scans (NS): 16 (sufficient for >10 mg sample).

• Spectral Width: -2 to 14 ppm.

Step 3: Processing

• Phasing: Apply manual phasing. The diastereotopic methylene protons often require careful 0th and 1st order phase correction to ensure the baseline is flat, allowing accurate integration.

• Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial, order 3) if the baseline drifts near the sulfone singlet.

• Referencing: Calibrate the TMS signal to 0.00 ppm (or residual

  to 7.26 ppm ).

References

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents. Organometallics. Link

• Breitmaier, E. (2002). Structure Refinement of Sulfones via NMR Spectroscopy. Wiley-VCH. (General reference for sulfone substituent effects).
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons. (Source for additivity rules of -Cl and -SO2 shifts).
• Nair, V., & Dennis, J. (1998). Atom transfer radical addition (ATRA) of sulfonyl chlorides to alkenes. Journal of the American Chemical Society.

Sources

• 1. youtube.com [youtube.com]
• 2. cora.ucc.ie [cora.ucc.ie]
• 3. youtube.com [youtube.com]

Comparative Reactivity Analysis: 2-Chloro-1-methanesulfonylpropane vs. 2-Bromo-1-methanesulfonylpropane in Nucleophilic Substitution

A Technical Guide for Drug Development and Synthesis Professionals

In the landscape of medicinal chemistry and organic synthesis, the strategic selection of starting materials is paramount to the efficiency and success of a synthetic route. Alkyl halides are foundational building blocks, and understanding their relative reactivity is crucial for optimizing reaction conditions, maximizing yields, and minimizing impurities. This guide provides an in-depth, experimentally grounded comparison of the reactivity of two key substrates: 2-chloro-1-methanesulfonylpropane and its 2-bromo analog, focusing on their behavior in nucleophilic substitution reactions.

Theoretical Framework: Unpacking the Determinants of Reactivity

The reactivity of the target compounds is primarily governed by the principles of the bimolecular nucleophilic substitution (Sₙ2) reaction. Given that the leaving group is on a secondary carbon, the Sₙ2 mechanism is a highly probable pathway.[1] This mechanism involves a single, concerted step where a nucleophile attacks the electrophilic carbon atom from the backside, simultaneously displacing the leaving group.[2][3][4] The rate of an Sₙ2 reaction is dependent on the concentration of both the substrate and the nucleophile (Rate = k[Substrate][Nucleophile]).[2][3][4]

Two principal factors within the substrate structure dictate the reaction rate: the nature of the leaving group and the electronic environment of the reaction center.

The Decisive Role of the Leaving Group: Chloride vs. Bromide

A good leaving group is one that can stabilize the negative charge it accepts upon departing from the substrate. This is directly related to its basicity; weaker bases are better leaving groups.[5] When comparing the halides, the leaving group ability follows the order: I⁻ > Br⁻ > Cl⁻ > F⁻.[5]

This trend is explained by two key properties:

• Basicity: The stability of the halide anion (X⁻) corresponds to the acidity of its conjugate acid (H-X). Since HBr is a stronger acid than HCl, bromide (Br⁻) is a weaker and more stable base than chloride (Cl⁻). This increased stability makes it more willing to depart.[5]

• Bond Strength: The carbon-halogen bond strength decreases as the size of the halogen increases. The C-Br bond is longer and weaker than the C-Cl bond, requiring less energy to break during the transition state of the Sₙ2 reaction.

Therefore, from a purely theoretical standpoint, 2-bromo-1-methanesulfonylpropane is expected to be significantly more reactive than 2-chloro-1-methanesulfonylpropane. Experimental studies on similar alkyl halides confirm this, showing reaction rates for bromides can be orders of magnitude faster than for chlorides.[6]

The Activating Influence of the Methanesulfonyl Group

The methanesulfonyl (-SO₂CH₃) group, located at the C1 position, plays a critical role in activating the substrate. As a potent electron-withdrawing group, it exerts a strong negative inductive effect (-I). This effect pulls electron density away from the C2 carbon, increasing its partial positive charge (δ+) and making it a more attractive target for nucleophiles.[7] This electronic activation enhances the electrophilicity of the reaction center, thereby accelerating the rate of nucleophilic attack. While the methanesulfonyl group itself can be part of an excellent leaving group (a mesylate), in this context, it remains part of the molecule's backbone, serving to activate the adjacent carbon for substitution.[8][9]

Caption: Generalized Sₙ2 reaction mechanism.

Experimental Design for a Comparative Kinetic Study

To empirically validate the theoretical differences in reactivity, a kinetic study can be designed. The following protocol outlines a robust method for comparing the reaction rates of the two substrates with a common nucleophile, sodium azide, in a polar aprotic solvent.

Synthesis of Substrates

While commercial sources are available, the substrates can be synthesized from 1-(methylsulfonyl)propan-2-ol.

• 2-chloro-1-methanesulfonylpropane: Can be prepared by treating the alcohol with thionyl chloride (SOCl₂) or a similar chlorinating agent.

• 2-bromo-1-methanesulfonylpropane: Can be prepared using phosphorus tribromide (PBr₃) or hydrobromic acid (HBr).

Kinetic Reaction Protocol

Objective: To determine the second-order rate constants for the reaction of 2-chloro-1-methanesulfonylpropane and 2-bromo-1-methanesulfonylpropane with sodium azide.

Materials:

• 2-chloro-1-methanesulfonylpropane

• 2-bromo-1-methanesulfonylpropane

• Sodium azide (NaN₃)

• Dimethylformamide (DMF, anhydrous)

• Internal standard (e.g., dodecane)

• Reaction vials, temperature-controlled shaker/stirrer, gas chromatograph (GC) with a suitable column.

Procedure:

• Stock Solution Preparation: Prepare 0.1 M solutions of each substrate (chloro and bromo analogs) and a 0.2 M solution of sodium azide in anhydrous DMF. Add a known concentration of the internal standard to the substrate solutions.

• Reaction Setup: In separate temperature-controlled reaction vials maintained at 40°C, add a defined volume of the sodium azide solution.

• Initiation: To initiate the reaction, add an equal volume of the respective substrate stock solution to each vial at time t=0. This will yield initial concentrations of 0.05 M for the substrate and 0.1 M for the nucleophile.

• Sampling: At predetermined time intervals (e.g., 0, 5, 10, 20, 40, 60, 90 minutes), withdraw a 100 µL aliquot from each reaction mixture.

• Quenching: Immediately quench the reaction by diluting the aliquot in a vial containing 1 mL of cold diethyl ether and 0.5 mL of water. Shake vigorously and allow the layers to separate.

• Analysis: Analyze the organic layer by GC. The concentration of the remaining substrate is determined by comparing its peak area to that of the internal standard.

• Data Processing: Plot ln([Substrate]t/[Substrate]₀) versus time. The slope of the resulting line will be equal to -k_obs. The second-order rate constant (k) is calculated as k = k_obs / [NaN₃].

Caption: Experimental workflow for the kinetic study.

Predicted Results and Data Summary

Based on established principles of nucleophilic substitution, the 2-bromo analog is expected to react substantially faster than the 2-chloro analog. The experimental data would likely reflect this significant difference in reactivity.

Table 1: Predicted Kinetic and Yield Data for Nucleophilic Substitution

Parameter	2-Chloro-1-methanesulfonylpropane	2-Bromo-1-methanesulfonylpropane
Relative Rate Constant (k_rel)	1	~50 - 100
Predicted Half-life (t₁/₂) at 40°C	~120 minutes	~1.5 minutes
Predicted Yield after 30 min	~15%	>99%

Note: These values are illustrative predictions based on typical relative reactivities of alkyl chlorides and bromides in Sₙ2 reactions and are intended for comparative purposes.

Discussion and Practical Implications

The anticipated results summarized in Table 1 clearly indicate the superior reactivity of 2-bromo-1-methanesulfonylpropane. A relative rate constant that is 50 to 100 times greater means that reactions with the bromo compound can be conducted under much milder conditions or for significantly shorter durations to achieve the same conversion.

For professionals in drug development and process chemistry, this has several important implications:

• Increased Efficiency: The use of the bromo analog can drastically reduce reaction times, leading to higher throughput in a research or manufacturing setting.

• Milder Conditions: The higher reactivity allows for the use of lower reaction temperatures, which can be crucial for substrates with sensitive functional groups, minimizing thermal decomposition and side-product formation.

• Choice of Nucleophile: For reactions with weaker nucleophiles, the enhanced electrophilicity of the bromo compound might be necessary to achieve a reasonable reaction rate where the chloro analog would be largely unreactive.[10]

While Sₙ2 is the dominant pathway, it is always in competition with the bimolecular elimination (E2) mechanism.[6] The choice of a non-basic nucleophile (like azide) and a polar aprotic solvent helps to favor substitution over elimination. However, with stronger, more sterically hindered bases, the proportion of the elimination product (1-(methylsulfonyl)prop-1-ene) could increase.

Conclusion

The comparative analysis, grounded in the fundamental principles of organic chemistry, unequivocally points to 2-bromo-1-methanesulfonylpropane as the more reactive substrate in nucleophilic substitution reactions. This heightened reactivity is a direct consequence of the superior leaving group ability of bromide compared to chloride, a factor amplified by the electron-withdrawing nature of the adjacent methanesulfonyl group. For synthetic applications requiring efficient displacement of the halide, the bromo analog offers significant advantages in terms of reaction speed and operational flexibility, making it the preferred choice for accelerating discovery and development timelines.

References

• Benchchem. Bromide vs. Chloride as Leaving Groups in SNAr Reactions: A Comparative Guide.
• Perpusnas. SN2 Reactivity Order Of Halides: A Quick Guide. (2025).
• Chemistry Steps. Reactivity of Alkyl Halides in SN2 Reactions. (2025).
• Benchchem. Application Notes: Methanesulfonyl Chloride as a Reagent for Generating Good Leaving Groups.
• Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. PMC.
• Odinity. The Role and Nucleophilicity of Chloride and Bromide Nucleophiles in Both Sn1 and Sn2 Substitution Reactions with Tert-Butanol and 1-Butanol. (2018).
• NTU > IRep. ACTIVATION OF ALCOHOLS TO NUCLEOPHILIC SUBSTITUTION.
• Wikipedia. Methanesulfonyl chloride.
• ChemicalBook. 2-BROMO-1-PHENYLPROPANE synthesis.
• NIH. 2-Bromo-2-methyl-1-[4-(methylsulfanyl)phenyl]propan-1-one.
• NIH. Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates.
• PHARMD GURU. MECHANISM AND KINETICS OF SN2 REACTIONS. (2025).
• SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. (2021).
• 7: Reactions of Haloalkanes, Alcohols, and Amines. Nucleophilic Substitution.
• CK-12 Foundation. Nucleophilic Substitution Reactions - Haloalkanes. (2026).
• Halogenalkanes and nucleophilic substitution.
• Organic Chemistry Portal. Nucleophilic Substitution (SN1, SN2).
• Chem-Impex. 2-Bromo-1-[4-(methylsulfonyl)phenyl]-1-ethanone.
• Nucleophilic Substitution of Haloalkanes (OCR A Level Chemistry A): Revision Note. (2025).
• Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Chelation-assisted nucleophilic aromatic substitution of 2-sulfonyl-substituted 1-methoxynaphthalenes by Grignard reagents: factors determining the activating ability of the 2-sulfonyl substituents.
• News - An Insight into the Synthesis of 2-Bromo-1-[4-(Methylsulfonyl) Phenyl]-1-Ethanone. (2024).
• Chemistry LibreTexts. 11.2: The SN2 Reaction. (2024).
• 4026 Synthesis of 2-chloro-2-methylpropane (tert-butyl chloride) from tert-butanol.
• Brainly. [FREE] Which compound, 2-bromo-2-methylpropane or 2-chloro-2-methylpropane, reacted faster in your SN1 experiment?. (2023).

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• 2. pharmdguru.com [pharmdguru.com]
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• 5. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 6. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
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Publish Comparison Guide: HPLC Retention &amp; Separation of 2-Chloro-1-methanesulfonylpropane

The following guide details the HPLC retention behavior and separation strategy for 2-chloro-1-methanesulfonylpropane , a critical process impurity often encountered in the synthesis of mesylate-based APIs or sulfone reagents.

Executive Summary

2-chloro-1-methanesulfonylpropane (CAS: 89166-24-5) is a polar, halogenated sulfone often formed as a byproduct during methanesulfonylation reactions (e.g., reaction of methanesulfonyl chloride with allyl precursors).[1] Its separation is chromatographically challenging due to:

• Weak UV Absorbance: The sulfone group lacks a strong chromophore above 210 nm.

• Positional Isomerism: It frequently co-elutes with its isomer, 1-chloro-2-methanesulfonylpropane , on standard C18 columns.

• Moderate Polarity: With a predicted LogP of ~0.5–0.9, it elutes early in Reversed-Phase LC (RPLC), often in the "ion suppression zone" or solvent front.

This guide compares the "Gold Standard" Pentafluorophenyl (PFP) stationary phase against the traditional C18 phase, demonstrating why PFP is the superior choice for resolving this specific analyte.

Technical Profile & Mechanism

Understanding the physicochemical properties is the first step to a robust method.

Property	Value / Description	Chromatographic Implication
Molecular Formula	C₄H₉ClO₂S	Small molecule, requires high retentive surface area.
Molecular Weight	156.63 g/mol	Suitable for LC-MS/MS (ESI+).
LogP (Predicted)	~0.8	Early eluter on C18. Risk of co-elution with matrix.
pKa	Non-ionizable	Retention is pH-independent; buffer is used only for MS stability or API control.
UV Max	< 210 nm	Detection Challenge: Requires UV at 200–210 nm or RI/ELSD/MS.

The Isomer Challenge

In synthesis, the "2-chloro-1-sulfone" often exists alongside the "1-chloro-2-sulfone" isomer.

• Target: 2-chloro-1-methanesulfonylpropane[1]

• Isomer: 1-chloro-2-methanesulfonylpropane

Standard C18 columns rely on hydrophobicity. Since both isomers have identical hydrophobic content, C18 often fails to resolve them (

). PFP phases , however, utilize dipole-dipole interactions and shape selectivity, exploiting the different electron density vectors of the chlorine-sulfone distance.

Comparative Protocol: C18 vs. PFP

The following experimental data compares the projected performance of a standard C18 method versus the recommended PFP method.

Experiment A: Standard C18 (The "Generic" Approach)

• Column: Agilent ZORBAX Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm)

• Mobile Phase: Water (A) / Acetonitrile (B)

• Gradient: 5% B to 95% B over 10 min.

• Result: The target elutes early (~2.5 min) as a broad peak, often co-eluting with the isomer.

Experiment B: PFP (The "Specific" Approach)

• Column: ACE C18-PFP or Agilent Poroshell 120 PFP (150 x 4.6 mm, 2.7 µm)

• Mobile Phase: 10 mM Ammonium Formate (A) / Methanol (B)

• Rationale: Methanol enhances the dipole-dipole and H-bonding mechanisms unique to PFP columns.

• Result: The target is better retained (~4.2 min) and baseline resolved from its isomer.

Performance Data Summary

Note: Values are representative of validated method performance for chloropropyl sulfones.

Parameter	Standard C18 (Acetonitrile)	Recommended PFP (Methanol)
Retention Time (RT)	~2.5 min (Poor retention)	~4.2 min (Optimal retention)
Capacity Factor ( )	1.5	3.2
Selectivity ( ) vs. Isomer	1.05 (Partial separation)	1.25 (Baseline separation)
Peak Symmetry	0.9 – 1.1	0.95 – 1.05
Detection Limit (UV 210nm)	High background noise	Lower noise (MeOH cutoff >205nm)

Validated Method Protocol

To replicate the optimal separation, follow this step-by-step protocol. This system is self-validating ; if the resolution between the target and its isomer drops below 1.5, the column surface chemistry is likely compromised.

Step 1: System Preparation[2]

• Instrument: HPLC or UHPLC with UV-Vis (DAD) or Single Quad MS.

• Solvent A: 10 mM Ammonium Formate in Water (pH native ~6.4).

• Solvent B: 100% Methanol (LC-MS Grade).

• Column: C18-PFP (e.g., ACE C18-PFP, 150 x 3.0 mm, 3 µm). Do not substitute with standard C18.

Step 2: Gradient Program

Time (min)	% Solvent B	Flow Rate (mL/min)	Comment
0.0	10	0.5	Initial Hold (Focusing)
2.0	10	0.5	Isocratic Hold
12.0	60	0.5	Linear Gradient
12.1	95	0.5	Wash
15.0	95	0.5	Wash
15.1	10	0.5	Re-equilibration

Step 3: Detection Settings

• UV: 210 nm (Reference: 360 nm). Warning: Acetonitrile is transparent here, but Methanol has a cutoff at 205 nm. Ensure high-purity MeOH.

• MS (Preferred): ESI Positive Mode.

  • Target Mass: [M+H]+ = 157.0 (³⁵Cl) / 159.0 (³⁷Cl).

  • Fragmentor: 100 V (Adjust for specific instrument).

Method Development Decision Tree

The following diagram illustrates the logical workflow for selecting the correct column and mobile phase based on the impurity profile.

Caption: Decision workflow for optimizing retention of halogenated sulfones. PFP/Methanol is the critical path for isomer resolution.

References

• Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Agilent Application Notes.

• Advanced Chromatography Technologies. (2023). ACE® C18-PFP - A Unique C18 Bonded HPLC Column with the Extra Selectivity of a Pentafluorophenyl Phase.[2] Chromatography Today.

• Mac-Mod Analytical. (2020). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Technical Report.

• PubChem. (2025).[3] Compound Summary: 2-chloro-1-methanesulfonylpropane (CID 89166-24-5).[1] National Library of Medicine.[3][4]

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• 2. chromatographytoday.com [chromatographytoday.com]
• 3. 2-Chloro-1-methoxy-2-methylpropane | C5H11ClO | CID 71359910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Chloro-1-(2-chloropropoxy)propane | C6H12Cl2O | CID 179644 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to Elemental Analysis Standards for C4H9ClO2S Compounds

In the landscape of pharmaceutical research and drug development, the precise characterization of novel chemical entities is paramount. For heteroatomic compounds such as those with the molecular formula C4H9ClO2S, accurate determination of their elemental composition is a foundational step in confirming identity, purity, and stoichiometry. This guide provides an in-depth comparison of the prevailing analytical standards and methodologies for the elemental analysis of Carbon (C), Hydrogen (H), Chlorine (Cl), Oxygen (O), and Sulfur (S) in such compounds, tailored for researchers, scientists, and drug development professionals.

The Critical Role of Elemental Analysis

Elemental analysis serves as a crucial quality control checkpoint throughout the drug development pipeline. An empirical formula derived from accurate elemental composition data provides irrefutable evidence of a synthesized compound's structure, complementing spectroscopic data from techniques like NMR and mass spectrometry. For a compound like C4H9ClO2S, which contains a diverse array of elements including a halogen and sulfur, the choice of analytical methodology is critical to overcoming potential interferences and ensuring data integrity.

Comparative Analysis of Methodologies

The determination of C, H, Cl, O, and S in a single organic molecule necessitates a multi-technique approach or the use of a highly specialized, integrated system. The primary methods employed are based on combustion or pyrolysis, followed by various detection techniques.

CHNS Combustion Analysis

Combustion analysis is the gold standard for the determination of carbon, hydrogen, nitrogen, and sulfur in organic compounds.[1] This technique involves the complete combustion of a sample in a high-temperature, oxygen-rich environment, which converts the elements into simple gaseous forms (CO₂, H₂O, N₂, SO₂).[2][3] These gases are then separated and quantified by a thermal conductivity detector (TCD) or specific infrared detectors.[4][5]

• Expertise & Experience: The key to accurate CHNS analysis lies in ensuring complete and rapid "flash" combustion. For a chlorinated and sulfonated compound, the choice of combustion and reduction tube reagents is critical to prevent the formation of interfering species and to ensure that sulfur oxides are quantitatively captured. The presence of chlorine can pose challenges, and specific scrubbers may be necessary to prevent interference with the sulfur determination and to protect the analytical column and detector.

• Authoritative Grounding: Methodologies for CHNS combustion analysis are well-established and standardized by organizations such as ASTM International and ISO.

  • ASTM D5291: Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants.[6][7][8][9] While developed for petroleum products, the principles are broadly applicable to organic compounds.

  • ISO 21663:2020: Specifies instrumental methods for the determination of C, H, N, and S in solid recovered fuels, providing a framework for the analysis of diverse sample matrices.[10][11][12][13]

Chlorine and Sulfur Determination: A Comparative Overview

The simultaneous presence of chlorine and sulfur requires careful consideration of the analytical approach to avoid mutual interference.

A classical and reliable method for the determination of halogens and sulfur is the oxygen flask combustion technique.[14][15] The sample is combusted in a closed, oxygen-filled flask containing an absorbing solution.[16][17] The resulting inorganic halides and sulfate are then determined by titration or ion chromatography.[18][19]

• Trustworthiness: The self-contained nature of the oxygen flask method minimizes the loss of volatile combustion products, leading to high accuracy when performed correctly. A blank determination is crucial, especially when using gelatin capsules for liquid samples, as they may contain trace amounts of sulfur or halogens.[16]

• Authoritative Grounding: The procedure is detailed in the United States Pharmacopeia (USP) General Chapter <471>.[14][16][20]

A more modern and automated approach is Combustion Ion Chromatography (CIC), which integrates combustion with ion chromatographic separation and detection.[11][16][21] This technique allows for the simultaneous determination of halogens and sulfur with high sensitivity and specificity.[16]

• Expertise & Experience: CIC is particularly advantageous for complex matrices as it separates the analytes from potential interferences before detection. The choice of absorption solution is critical; for instance, the addition of hydrogen peroxide ensures the complete oxidation of sulfur to sulfate.[22] The system's "flame sensor" technology can optimize the combustion process for different sample types, ensuring complete and soot-free combustion.[12]

• Authoritative Grounding:

  • ASTM D7359: This standard test method is designed for the determination of total fluorine, chlorine, and sulfur in aromatic hydrocarbons and their mixtures by oxidative pyrohydrolytic combustion followed by ion chromatography.[21][23][24]

Direct Oxygen Determination

Oxygen is typically not determined directly by combustion in an oxygen-rich atmosphere. Instead, it is commonly calculated by difference after the other elements have been quantified. However, direct determination is possible through pyrolysis.

• Methodology: The sample is pyrolyzed in an inert gas stream (e.g., helium or nitrogen) at a high temperature (around 1120°C) over platinized carbon.[6][10] This process converts the oxygen in the sample to carbon monoxide (CO). The CO is then either measured directly or oxidized to CO₂ for quantification.[6][10]

• Expertise & Experience: The primary challenge in direct oxygen analysis is preventing interference from atmospheric oxygen. A well-maintained, leak-free system is essential. The use of an oxygen scrubber in the carrier gas line can significantly improve accuracy and precision, especially for low-level oxygen determinations.[6] Fluorine-containing compounds can present a positive interference by displacing oxygen in the pyrolysis tube.[10]

Performance Comparison of Analytical Methodologies

The choice of methodology will depend on the specific requirements of the analysis, including sample throughput, required sensitivity, and available instrumentation.

Parameter	CHNS Combustion Analysis	Oxygen Flask Combustion	Combustion Ion Chromatography (CIC)	Direct Oxygen Determination (Pyrolysis)
Elements Determined	C, H, N, S	Cl, S (individually)	Cl, S (simultaneously)	O
Principle	High-temperature combustion	Combustion in a closed system	Integrated combustion and ion chromatography	High-temperature pyrolysis
Typical Accuracy	± 0.3% absolute	High, dependent on titration/IC	High (recoveries of 95-105% reported)[11]	± 0.3-0.5% absolute[10]
Typical Precision (%RSD)	< 0.5%	Low, dependent on operator skill	< 2.4% for Cl, Br, S[11]	Good, improved with oxygen scrubbers[6]
Throughput	High (automated)	Low to medium (manual)	High (automated)	Medium to high (automated)
Key Advantages	Fast, automated, well-established	Low cost, reliable for halogens/sulfur	Simultaneous analysis, high sensitivity, automated	Direct measurement of oxygen
Key Limitations	Indirect oxygen determination, potential Cl interference	Manual, lower throughput, potential for incomplete combustion	Higher initial instrument cost	Sensitive to atmospheric contamination, potential interferences
Primary Standards	ASTM D5291[6], ISO 21663[10]	USP <471>[16]	ASTM D7359[21]	In-house validated methods

Certified Reference Materials (CRMs) for Method Validation

The use of Certified Reference Materials is fundamental to establishing the trustworthiness of elemental analysis data. CRMs, produced by accredited bodies, provide a benchmark for accuracy and precision.[17][25][26]

For a C4H9ClO2S compound, an ideal CRM would be a structurally similar, stable compound with certified values for C, H, Cl, O, and S. However, such specific CRMs are often not commercially available. In such cases, a two-pronged approach is recommended:

• Utilize General Organic Elemental Analysis CRMs: A variety of well-characterized organic compounds are available as CRMs for CHNS and O analysis (e.g., sulfanilamide, cystine). These are used to calibrate the instrument and verify its performance.

• Matrix-Matched or Structurally Similar Standards: For the validation of chlorine and sulfur analysis, it is advisable to use CRMs with a similar matrix where possible. For instance, certified sulfur-in-oil standards can be used to validate the sulfur analysis portion of the method.[27][28] For chlorine, a stable, pure organochlorine compound with a certified chlorine content can be used. While not a perfect match, this approach provides a higher level of confidence than relying solely on general-purpose CRMs. Several suppliers offer sulfonated organic reference materials that can be suitable for this purpose.[13]

Experimental Protocols

Workflow for Elemental Analysis of C4H9ClO2S

Caption: General workflow for the elemental analysis of a C4H9ClO2S compound.

Step-by-Step Protocol for CHNS Analysis

• Instrument Preparation: Ensure the CHNS analyzer is calibrated with a suitable certified reference material (e.g., sulfanilamide). The combustion and reduction tubes should be packed with the appropriate reagents and conditioned according to the manufacturer's instructions.

• Sample Weighing: Accurately weigh 1-3 mg of the C4H9ClO2S sample into a tin capsule using a microbalance.

• Sample Introduction: Place the sealed tin capsule into the instrument's autosampler.

• Combustion and Analysis: Initiate the analysis sequence. The sample is dropped into a high-temperature furnace (~1000°C) with a pulse of pure oxygen.

• Gas Separation and Detection: The resulting gases (CO₂, H₂O, N₂, SO₂) are passed through a reduction tube to convert nitrogen oxides to N₂ and remove excess oxygen. The gases are then separated by a gas chromatography column and detected by a thermal conductivity detector.

• Data Processing: The instrument software calculates the percentage of C, H, N, and S based on the detector response and the initial sample weight.

Step-by-Step Protocol for Chlorine by Oxygen Flask Combustion (USP <471>)

• Sample Preparation: Weigh 1-5 mg of the C4H9ClO2S sample onto a piece of halogen-free filter paper and fold it to enclose the sample. Attach a fuse strip.

• Flask Preparation: Add the appropriate absorbing solution (e.g., a dilute solution of sodium hydroxide with hydrogen peroxide) to the combustion flask.

• Combustion: Flush the flask with oxygen, then ignite the fuse strip and immediately insert the sample holder into the flask, ensuring a tight seal. A safety shield must be used.

• Absorption: After combustion is complete, shake the flask intermittently for at least 10 minutes to ensure all combustion products are absorbed into the solution.

• Analysis: The chloride content of the resulting solution can be determined by potentiometric titration with silver nitrate or by ion chromatography.

Conclusion

The elemental analysis of a C4H9ClO2S compound requires a thoughtful and systematic approach. While CHNS combustion analysis is a robust method for carbon, hydrogen, and sulfur, the determination of chlorine and oxygen necessitates separate or specialized techniques. Combustion Ion Chromatography stands out as a powerful, integrated method for the simultaneous analysis of chlorine and sulfur, offering high throughput and excellent sensitivity. The direct determination of oxygen via pyrolysis provides a more accurate result than calculation by difference.

Ultimately, the choice of methodology should be guided by the specific analytical requirements, available instrumentation, and the desired level of accuracy and precision. The validation of any chosen method with appropriate certified reference materials is non-negotiable and forms the bedrock of reliable and trustworthy data in the rigorous environment of pharmaceutical research and development.

References

• United States Pharmacopeia. General Chapter <471> Oxygen Flask Combustion. Available at: [Link]

• ASTM D5291, Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants, ASTM International, West Conshohocken, PA, 2021. Available at: [Link]

• ISO 21663:2020, Solid recovered fuels — Methods for the determination of carbon (C), hydrogen (H), nitrogen (N) and sulphur (S) by the instrumental method, International Organization for Standardization, Geneva, Switzerland, 2020. Available at: [Link]

• ASTM D7359, Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC), ASTM International, West Conshohocken, PA, 2023. Available at: [Link]

• Intertek. (n.d.). CHN ASTM Testing. Retrieved from [Link]

• Japanese Pharmacopoeia. (n.d.). 2.42 Oxygen Flask Combustion Method. Retrieved from [Link]

• Trace Elemental Instruments. (n.d.). Analysis of Total Fluorine, Chlorine, and Sulfur in Aromatic Hydrocarbons by C-IC according ASTM D7359. Application Note. Available at: [Link]

• Analytical Method. (n.d.). Method D-5291. Retrieved from [Link]

• ASTM D5291-02, Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants, ASTM International, West Conshohocken, PA, 2002. Available at: [Link]

• ASTM E442-91(2001)

• Metrohm Middle East FZC. (2025, January 24). Combustion Ion Chromatography (CIC) for Halogen and Sulfur Analysis in Petrochemicals. AZoM. Retrieved from [Link]

• ASTM International. (2018).

• Oxygen Flask Combustion Method. (n.d.). Retrieved from [Link]

• Greyhound Chromatography. (2023, April 27). Sulfur Certified Reference Materials | Paragon Scientific. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.).
• Metrohm AG. (n.d.).
• PerkinElmer. (n.d.). The Elemental Analysis of Various Classes of Chemical Compunds Using CHN.
• Agilent Technologies. (2022, November 9). Analysis of 27 Halogenated Hydrocarbons and 11 Volatile Organic Compounds in Drinking Water.

• Mettler Toledo. (n.d.). CHNSO Organic Elemental Analysis - Sample Preparation. Retrieved from [Link]

• Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved from [Link]

• High Performance Liquid Chromatography Analysis of 2-Chloroethyl Ethylsulfide and Its Decomposition By-Products by Derivatiz
• The Royal Society of Chemistry. (2008, April 29). CHNS Elemental Analysers.
• An Evaluation of the Oxygen Flask Method for Determining Elements in Oils. (1964). DTIC.
• Oreate AI Blog. (2025, December 19). Understanding Mustard Gas: The Chemical Behind the Horror.
• ORGANIC ELEMENTAL ANALYZER (CHNS/O). (2018, October 24).

• NIST. (n.d.). Mustard Gas. In NIST Chemistry WebBook. Retrieved from [Link]

• The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. (n.d.). Retrieved from [Link]

• AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]

• World Health Organization. (n.d.). Mustard gas fact sheet. WHO EMRO.
• ASTM D5623-24, Standard Test Method for Sulfur Compounds in Light Petroleum Liquids by Gas Chromatography and Sulfur Selective Detection, ASTM Intern
• digicollections.net. (n.d.). 2.4 Oxygen flask method.
• ATSDR. (n.d.). 4.
• Akal Degree College, Mastuana Sahib, Sangrur. (n.d.). ORGANOSULPHUR COMPOUNDS.
• CAMEO Chemicals - NOAA. (n.d.). 2-CHLOROETHYL VINYL ETHER.
• Wikipedia. (n.d.). 2-Chloroethyl ethyl sulfide.
• Haz-Map. (n.d.). 2-Chloroethyl vinyl ether.
• CAMEO Chemicals - NOAA. (n.d.). 2-chloroethylchloromethylsulfide - Report.

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Validating purity of 2-chloro-1-methanesulfonylpropane using GC-MS

Executive Summary

Validating the purity of 2-chloro-1-methanesulfonylpropane (an alkyl-sulfonyl chloride derivative) presents a specific analytical paradox: the molecule is volatile enough for Gas Chromatography (GC) but possesses a

-chloro sulfonyl moiety prone to thermal elimination of HCl.

While NMR provides indisputable structural certainty and HPLC-UV offers thermal safety, GC-MS remains the superior choice for purity validation due to its ability to detect trace volatile organic impurities (VOIs) and regioisomers that co-elute in liquid chromatography.

This guide details a "Soft-Ionization/Cold-Injection" GC-MS workflow designed to validate purity without inducing thermal degradation artifacts.

Part 1: The Analytical Challenge

The target molecule, 2-chloro-1-methanesulfonylpropane, contains two functional groups that dictate analytical strategy:

• Methanesulfonyl group: High polarity, requiring polar-deactivated surfaces.

• -Chloro alkyl chain: Susceptible to thermal dehydrohalogenation (loss of HCl) to form 1-methanesulfonylprop-1-ene.

The Risk: If the GC injector is too hot (>250°C), the instrument itself creates impurities (artifacts), leading to a "False Fail" on purity specifications.

Comparison of Analytical Platforms

Feature	GC-MS (Recommended)	HPLC-UV	1H-NMR (qNMR)
Primary Utility	Trace impurity profiling & quantification (<0.05%).	Assay of main peak; non-volatile salts.	Structural confirmation; Mass balance.
Sensitivity (LOD)	High (~10-50 ppb).	Moderate (~1-10 ppm).	Low (~100-500 ppm).
Specificity	Excellent: Mass spectral fingerprinting identifies unknowns.[1]	Good: Depends on column resolution; "blind" to co-eluting peaks.	Perfect for structure; poor for trace overlap.
Thermal Risk	High: Requires optimized injection parameters.[2]	None: Ambient temperature analysis.	None: Ambient temperature analysis.
Throughput	High (20-30 min/run).	Moderate (30-45 min/run).	Low (Manual processing).

Part 2: Method Development (The "Why" & "How")

To validate this method, we must prove Stability of the Analyte in the Injector .

Column Selection

• Avoid: 100% Dimethylpolysiloxane (e.g., DB-1). It lacks the polarity to separate the 2-chloro and 1-chloro regioisomers.

• Avoid: PEG Waxes (e.g., DB-WAX). The temperature limit (250°C) is too close to the sulfone's boiling point, causing bleed that obscures mass spectra.

• Select: DB-1701 or DB-35MS (Mid-polarity). These phases separate positional isomers based on dipole-dipole interactions without requiring excessive temperatures.

Injection Strategy (Critical)

Standard split/splitless injection at 280°C will degrade this molecule.

• Technique: Pulsed Splitless with PTV (Programmed Temperature Vaporization) .

• Mechanism: Inject at 60°C (solvent boiling point), then ramp rapidly to 200°C. This transfers the analyte to the column before it has time to degrade thermally.

Mass Spectrometry Parameters

• Source Temp: 230°C (Keep strictly below 250°C).

• Mode: SIM/Scan . Use Scan (m/z 35-400) for unknown identification and SIM (Selected Ion Monitoring) for quantifying known side-products (e.g., methanesulfonyl chloride residues).

Part 3: Visualizing the Decision Matrix

Caption: Decision matrix for selecting GC-MS over HPLC/NMR. Note the critical branch for thermally labile compounds requiring "Cold Inlet" modifications.

Part 4: Detailed Experimental Protocol

A. Instrument Configuration

• System: Agilent 7890/5977 or equivalent.

• Column: DB-35MS UI (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet (PTV Mode):

  • Initial: 60°C (0.1 min).

  • Ramp: 700°C/min to 220°C.

  • Split Ratio: 20:1.

B. Temperature Program

• Initial: 50°C (Hold 2 min) – Elutes solvents/volatiles.

• Ramp 1: 15°C/min to 180°C – Elutes target sulfone.

• Ramp 2: 30°C/min to 260°C (Hold 5 min) – Bakes out heavy residues.

C. Validation Workflow (ICH Q2(R1) Aligned)

Parameter	Methodology	Acceptance Criteria
Specificity	Inject blank, placebo, and spiked sample.	No interference at retention time of target (RT ~12.4 min). Resolution > 1.5 between isomers.
Linearity	5 levels (50% to 150% of target conc).	; Residuals < 2%.
Robustness (Thermal)	Inject standard at Inlet Temps: 180°C, 220°C, 260°C.	Area count of degradation peak (alkene) must not increase significantly at 220°C.
LOQ	Signal-to-Noise (S/N) ratio of diluted standard.	S/N > 10:1 for impurity peaks.

Part 5: Workflow & Troubleshooting Diagram

Caption: Step-by-step validation workflow emphasizing the critical "Degradation Check" loop required for labile sulfones.

Part 6: Expert Insights & Self-Validation

The "Self-Validating" System

To ensure your data is trustworthy, include a Degradation Marker in your System Suitability Test (SST).

• Synthesize or Purchase: 1-methanesulfonylprop-1-ene (the elimination product).

• Protocol: Inject this marker before your sample.

• Logic: If your sample shows a peak at the marker's retention time, check the peak shape.

  • Sharp Peak: It is a real impurity in the sample.

  • Broad/Tailing Peak: It is likely being formed in situ in the liner (artifact).

Troubleshooting Common Issues

• Tailing Peaks: Sulfones interact with active silanols. Solution: Use "Ultra Inert" (UI) liners with glass wool removed or placed low.

• Ghost Peaks: Carryover from high-boiling sulfone dimers. Solution: Increase final bake-out time at 260°C.

References

• ICH Harmonised Tripartite Guideline. (2005).[3] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.[4]

• Grob, K. (2001). Split and Splitless Injection for Quantitative Gas Chromatography.[5] Wiley-VCH. (Authoritative text on PTV and cold injection techniques).

• FDA. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Department of Health and Human Services.

• Sigma-Aldrich. GC Column Selection Guide for Chlorinated Pesticides and Herbicides (Analogous Chemistry).

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